2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate

• CAS: 53004-93-6

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts for 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate. This molecule, an ester of a menthol isomer and 2-methylbutanoic acid, presents significant analytical challenges due to its multiple stereocenters and conformational flexibility. This document is intended for researchers, scientists, and professionals in drug development and natural product chemistry who utilize NMR for structural elucidation. We will explore the theoretical basis for chemical shift prediction, the profound influence of stereochemistry on the NMR spectra, and the experimental protocols required for unambiguous structural assignment.

Introduction: The Structural Complexity of a Terpenoid Ester

2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is a chiral molecule whose structural characterization is heavily reliant on NMR spectroscopy. It is formally derived from the esterification of 2-(isopropyl)-5-methylcyclohexanol (a menthol isomer) with 2-methylbutanoic acid. The cyclohexane ring contains three stereocenters, giving rise to eight possible stereoisomers (four pairs of enantiomers), most commonly known by the trivial names menthol, neomenthol, isomenthol, and neoisomenthol.[1][2] The 2-methylbutyrate portion contains an additional stereocenter. Consequently, the final ester product can exist as a complex mixture of diastereomers.

NMR spectroscopy is an indispensable tool for differentiating these isomers, as each diastereomer possesses a unique three-dimensional structure that results in a distinct NMR spectrum.[3] This guide will deconstruct the expected ¹H and ¹³C NMR spectra, explain the causal relationships between structure and chemical shifts, and outline a robust, self-validating methodology for its analysis.

Molecular Structure and Numbering

To facilitate discussion, the standard IUPAC numbering system will be used for both the cyclohexyl and butyrate moieties as depicted below.

Caption: General structure of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate with atom numbering.

Foundational NMR Principles for Ester Analysis

The chemical environment of each nucleus is dictated by factors such as electronegativity, magnetic anisotropy, and steric effects. In an ester, the carbonyl group (C=O) and the ester oxygen (-O-) are the most influential features.

• ¹H NMR Spectroscopy : Protons alpha to a carbonyl group are deshielded and typically resonate between 2.0-2.5 ppm.[4] Protons on a carbon attached to an ester oxygen (alkoxy group) are more significantly deshielded due to the oxygen's high electronegativity, appearing in the 3.7-4.7 ppm range.[4][5] The magnetic anisotropy of the C=O bond also plays a crucial role, creating shielding and deshielding cones of influence on nearby protons.[6][7]

• ¹³C NMR Spectroscopy : The carbonyl carbon is highly deshielded and provides a diagnostic signal between 160-180 ppm for esters.[8][9] The carbon atom single-bonded to the ester oxygen is also deshielded, typically appearing in the 60-80 ppm range.[10]

Predicted ¹H NMR Spectral Data

The precise chemical shifts and coupling constants are highly dependent on the specific diastereomer (e.g., menthyl, neomenthyl, isomenthyl) due to changes in the axial or equatorial positions of the substituents.[1] The following table provides predicted chemical shift ranges based on known values for menthyl esters and 2-methylbutyrate esters.[11][12][13]

Proton Assignment	Predicted δ (ppm)	Typical Multiplicity	Key Correlations & Notes
Cyclohexyl Moiety
H1 (CH-O)	4.50 - 4.80	td (triplet of doublets)	Highly deshielded by the ester oxygen. Its multiplicity and coupling constants are diagnostic of the substituent's orientation (axial/equatorial). Correlates to C1' in HMBC.
H7 (Isopropyl CH)	1.80 - 2.20	m (multiplet)	Diastereotopic methyls (H8, H9) will be non-equivalent.
H8, H9 (Isopropyl CH₃)	0.75 - 0.95	d (doublet)	Two distinct doublets are expected due to diastereotopicity.
H10 (Cyclohexyl CH₃)	0.85 - 1.00	d (doublet)	Coupled to H5.
Ring Protons (H2-H6)	0.80 - 2.10	m (multiplet)	Severe overlap is expected in this region. 2D NMR is essential for assignment.
2-Methylbutyrate Moiety
H2' (CH-C=O)	2.20 - 2.50	m (multiplet)	Deshielded by the adjacent carbonyl group.
H5' (α-CH₃)	1.10 - 1.25	d (doublet)	Coupled to H2'.
H3' (CH₂)	1.40 - 1.70	m (multiplet)	Diastereotopic protons may exhibit complex splitting.
H4' (CH₃)	0.90 - 1.05	t (triplet)	Coupled to H3'.

Predicted ¹³C NMR Spectral Data

¹³C NMR offers better signal dispersion than ¹H NMR, making it highly valuable for characterizing complex isomers. The chemical shifts are sensitive to steric compression (γ-gauche effects) and substituent orientation, which can be used to differentiate diastereomers.[1]

Carbon Assignment	Predicted δ (ppm)	Key Correlations & Notes
Cyclohexyl Moiety
C1 (CH-O)	74.0 - 78.0	Deshielded by the ester oxygen. Correlates with H1 in HSQC.
C2	40.0 - 48.0	Shift is sensitive to the relative stereochemistry at C1 and C2.
C3	34.0 - 36.0
C4	31.0 - 33.0
C5	45.0 - 52.0	Shift is sensitive to the relative stereochemistry at C1 and C5.
C6	25.0 - 28.0
C7 (Isopropyl CH)	26.0 - 29.0
C8, C9 (Isopropyl CH₃)	16.0 - 22.0	Two distinct signals are expected.
C10 (Cyclohexyl CH₃)	21.0 - 23.0
2-Methylbutyrate Moiety
C1' (C=O)	175.0 - 178.0	Diagnostic ester carbonyl signal. Correlates to H1, H2', and H5' in HMBC.
C2' (CH)	40.0 - 43.0	The α-carbon of the butyrate chain.[11]
C3' (CH₂)	26.0 - 28.0
C4' (CH₃)	11.0 - 13.0
C5' (α-CH₃)	16.0 - 18.0

Experimental Workflow: A Self-Validating Protocol

Unambiguous assignment requires a suite of NMR experiments. Each experiment provides a layer of data that validates the others, ensuring a trustworthy structural elucidation.

Step-by-Step Methodology

• Sample Preparation : Dissolve 5-10 mg of the purified ester in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal reference (0.0 ppm).

• 1D NMR Acquisition :

  • Acquire a standard ¹H NMR spectrum to observe chemical shifts, integrations, and coupling patterns.

  • Acquire a proton-decoupled ¹³C NMR spectrum to identify the number of unique carbon environments and their chemical shifts.

• 2D NMR Acquisition :

  • ¹H-¹H COSY : Acquire a Correlation Spectroscopy experiment to map out all proton-proton coupling networks. This will clearly delineate the cyclohexyl and 2-methylbutyrate spin systems.

  • ¹H-¹³C HSQC : Acquire a Heteronuclear Single Quantum Coherence spectrum to correlate each proton with its directly attached carbon. This is critical for assigning the heavily overlapped aliphatic regions.

  • ¹H-¹³C HMBC : Acquire a Heteronuclear Multiple Bond Correlation spectrum to observe 2- and 3-bond correlations between protons and carbons. This is the key experiment for connecting the two ester fragments, for example, by observing a correlation from H1 on the cyclohexyl ring to the C1' carbonyl carbon.

  • ¹H-¹H NOESY/ROESY : To confirm stereochemistry, acquire a Nuclear Overhauser Effect Spectroscopy experiment. This reveals through-space proximity between protons, allowing for the determination of axial vs. equatorial substituents and their relative orientations (cis/trans).

Caption: Experimental workflow for the complete structural elucidation of the target ester.

Conclusion: The Synergy of Data and Logic

The structural elucidation of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is a prime example of the power of modern NMR spectroscopy. While 1D spectra provide an initial fingerprint, they are insufficient for a molecule of this complexity. A logical, multi-layered approach using 2D correlation spectroscopy is essential. The COSY and HSQC experiments build the carbon skeleton, the HMBC experiment unequivocally links the alcohol and acid moieties, and the NOESY experiment provides the critical stereochemical information. By following the outlined workflow, researchers can confidently and accurately determine the complete structure and relative stereochemistry of any given isomer of this complex terpenoid ester. For absolute configuration, comparison with computationally predicted spectra or data from chiral standards may be necessary.[14][15]

References

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• Abraham, R. J., et al. (2005). ¹H chemical shifts in NMR. Part 21--prediction of the ¹H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Magnetic Resonance in Chemistry, 43(1), 23-36. Retrieved from [Link]

• Abraham, R. J., et al. (2004). ¹H chemical shifts in NMR. Part 21-Prediction of the ¹H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Modgraph. Retrieved from [Link]

• Interpreting C-13 NMR Spectra. (2023). Chemistry LibreTexts. Retrieved from [Link]

• ¹³C chemical shifts. (n.d.). Steffen's Chemistry Pages. Retrieved from [Link]

• Acid-induced ¹³C nuclear magnetic resonance chemical shift changes of ether and ester carbon atoms. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Conformational analysis of menthol diastereomers by NMR and DFT computation. (2008). Semantic Scholar. Retrieved from [Link]

• Methyl 2-methylbutyrate. (n.d.). PubChem. Retrieved from [Link]

• Wiesenfeldt, M., & Kleinpeter, E. (2007). Conformational analysis of menthol diastereomers by NMR and DFT computation. Journal of Molecular Structure, 872(2-3), 145-149. Retrieved from [Link]

• Medcraft, C., et al. (2015). Exploring the conformational landscape of menthol, menthone, and isomenthone: a microwave study. Frontiers in Chemistry, 3, 19. Retrieved from [Link]

• How can I differentiate ester and acid carbonyl in a polymer network by C-13 NMR spectroscopy? (2014). ResearchGate. Retrieved from [Link]

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• ¹³C NMR Chemical Shift. (2022). Oregon State University. Retrieved from [Link]

• Reinscheid, U. M., & Reinscheid, F. (2015). Stereochemical analysis of menthol and menthylamine isomers using calculated and experimental optical rotation data. Tetrahedron: Asymmetry, 26(18-19), 1054-1065. Retrieved from [Link]

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• 2-Methylbutyl 2-methylbutyrate. (n.d.). PubChem. Retrieved from [Link]

• Kurban, I., et al. (2017). (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. Molbank, 2017(3), M956. Retrieved from [Link]

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• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. (2017). Semantic Scholar. Retrieved from [Link]

• Diastereomer Method for Determining ee by ¹H NMR and/or MS Spectrometry with Complete Removal of the Kinetic Resolution Effect. (n.d.). ResearchGate. Retrieved from [Link]

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biosynthesis pathways of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate in plants

An In-depth Technical Guide to the Biosynthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate in Plants

Introduction

2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is a complex ester molecule that contributes to the aromatic profile of certain plants. As an ester, its biosynthesis is a convergent process, requiring the independent synthesis of an alcohol moiety and a carboxylic acid moiety, followed by a final enzymatic condensation. This guide provides a detailed technical exploration of the constituent biosynthetic pathways that culminate in the formation of this molecule. The primary model for the alcohol component is the well-characterized monoterpene pathway of peppermint (Mentha x piperita), the principal source of menthol and its derivatives. The acid component's formation is detailed through the catabolic pathway of the amino acid L-isoleucine, a common route for branched-chain volatile production in plants.

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the metabolic logic, from primary metabolites to the final ester. We will delve into the enzymatic steps, subcellular organization, and key regulatory principles. Furthermore, this guide includes actionable experimental protocols for the investigation of these pathways and summarizes critical quantitative data for the enzymes involved.

Part I: Biosynthesis of the Alcohol Moiety: (-)-Menthol Pathway

The alcohol portion of the target ester is 2-(isopropyl)-5-methylcyclohexanol, a stereoisomer of menthol. Its biosynthesis is a canonical example of monoterpenoid metabolism, extensively studied in plants of the Mentha genus.[1] The entire process is initiated within specialized secretory structures known as peltate glandular trichomes, which are found on the plant's aerial surfaces.[1][2] The pathway involves eight distinct enzymatic steps to convert the universal C10 precursor, geranyl diphosphate (GPP), into (-)-menthol.[1][3]

The synthesis of GPP itself relies on the methylerythritol phosphate (MEP) pathway, which occurs in the plastids and uses pyruvate and glyceraldehyde-3-phosphate to generate the five-carbon building blocks, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).

The Core Enzymatic Cascade to (-)-Menthol:

• Geranyl Diphosphate Synthase (GPPS): Condenses one molecule of DMAPP and one molecule of IPP to form the linear monoterpene precursor, geranyl diphosphate (GPP).

• (-)-Limonene Synthase (LS): This is the first committed step of the pathway. LS catalyzes the cyclization of GPP to form the parent olefin, (-)-(4S)-limonene.[1][4]

• (-)-Limonene-3-hydroxylase (L3H): A cytochrome P450-dependent monooxygenase located in the endoplasmic reticulum, which introduces a hydroxyl group at the C3 position of the limonene ring to produce (-)-trans-isopiperitenol.[3]

• (-)-trans-isopiperitenol Dehydrogenase (iPDH): This NAD-dependent dehydrogenase, located in the mitochondria, oxidizes the hydroxyl group of (-)-trans-isopiperitenol to a ketone, forming (-)-isopiperitenone.[3]

• (-)-isopiperitenone Reductase (iPR): An NADPH-dependent enzyme in the cytoplasm that reduces a double bond in (-)-isopiperitenone to yield (+)-cis-isopulegone.[3]

• (+)-cis-isopulegone Isomerase (iPI): This enzyme catalyzes the isomerization of the double bond to form (+)-pulegone.[3]

• (+)-Pulegone Reductase (PR): An NADPH-dependent enzyme that reduces the exocyclic double bond of (+)-pulegone to produce (-)-menthone.[3]

• (-)-Menthone Reductase (MR): The final step involves the NADPH-dependent reduction of the ketone group of (-)-menthone by MR to yield the final alcohol, (-)-menthol.[3][5]

This complex pathway demonstrates a remarkable level of subcellular organization, with intermediates shuttled between the plastid, endoplasmic reticulum, mitochondria, and cytoplasm to complete the synthesis.[1][3][[“]]

Caption: Biosynthetic pathway of (-)-Menthol from Geranyl Diphosphate.

Part II: Biosynthesis of the Acyl Moiety: 2-Methylbutyrate

The acid component, 2-methylbutyrate (or 2-methylbutanoate), originates from the catabolism of the essential branched-chain amino acid (BCAA), L-isoleucine.[7] This pathway is a significant source of volatile esters that contribute to the aroma of many fruits, such as apples.[8][9] The catabolic process is primarily localized within the mitochondria.[7]

The Core Enzymatic Cascade to 2-Methylbutyrate:

• Branched-Chain Aminotransferase (BCAT): The pathway begins with the reversible transamination of L-isoleucine. The amino group is transferred to an α-keto acid acceptor (commonly α-ketoglutarate), producing glutamate and the α-keto acid (S)-3-methyl-2-oxopentanoate.[7]

• Branched-Chain α-Ketoacid Dehydrogenase (BCKDH) Complex: This large, multi-enzyme complex catalyzes the irreversible oxidative decarboxylation of (S)-3-methyl-2-oxopentanoate. This reaction yields 2-methylbutanoyl-CoA and releases CO2. This activated acyl-CoA is a key intermediate for ester synthesis.

• Acyl-CoA Hydrolase (Thioesterase): The final step to generate the free acid is the hydrolysis of the thioester bond in 2-methylbutanoyl-CoA, catalyzed by a thioesterase, to release 2-methylbutanoic acid and Coenzyme A.

An alternative, though less common, route involves the direct decarboxylation of (S)-3-methyl-2-oxopentanoate by a branched-chain-2-oxoacid decarboxylase to form 2-methylbutanal.[7] This aldehyde would then be oxidized to 2-methylbutanoic acid by an aldehyde dehydrogenase. The primary route for ester formation, however, typically proceeds through the activated acyl-CoA intermediate.

Caption: Biosynthesis of 2-Methylbutyrate from L-Isoleucine.

Part III: The Final Assembly: Esterification

The terminal step in the biosynthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is the formation of an ester bond between the alcohol and the carboxylic acid moieties. In plants, such reactions are catalyzed by acyltransferases.[10] These enzymes typically utilize an activated acyl donor, most commonly an acyl-CoA thioester, and transfer the acyl group to an alcohol acceptor.

While the specific enzyme responsible for synthesizing the title compound has not been definitively characterized, it is hypothesized to be a member of a large family of plant acyltransferases, such as the BAHD family or enzymes with wax synthase (WS) activity.[11][12] The reaction mechanism involves the nucleophilic attack of the hydroxyl group of (-)-menthol on the carbonyl carbon of 2-methylbutanoyl-CoA.

The Proposed Esterification Reaction:

• Substrates: (-)-Menthol and 2-Methylbutanoyl-CoA

• Enzyme: A putative Acyl-CoA:Menthol Acyltransferase (Activity not yet assigned to a specific protein)

• Products: 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate and Coenzyme A

This final condensation represents the convergence of two distinct and complex metabolic pathways: terpenoid biosynthesis and amino acid catabolism.

Caption: Final esterification step to form the target compound.

Quantitative Data Summary

Understanding the kinetic properties of the biosynthetic enzymes is critical for metabolic engineering and modeling. The following table summarizes available kinetic parameters for key enzymes in the (-)-menthol pathway in Mentha piperita.

Enzyme	Substrate	Km (µM)	Vmax (pkat/gland)
(-)-Isopiperitenone Reductase (iPR)	(-)-Isopiperitenone	8	1.8
(+)-Pulegone Reductase (PR)	(+)-Pulegone	10	11.0
(-)-Menthone Reductase (MR)	(-)-Menthone	40	12.0

Note: This data is compiled from literature on Mentha enzymes. Kinetic data for other enzymes, particularly the final ester-forming acyltransferase, is not currently available and represents an area for future research.[2]

Experimental Protocols

Investigating these biosynthetic pathways requires specialized techniques to handle the unique biological system of plant glandular trichomes and to analyze the volatile metabolites.

Protocol 1: Isolation of Glandular Trichomes from Mentha piperita

Rationale: The glandular trichomes are the primary sites of monoterpene and ester biosynthesis.[2][13] Their isolation is a crucial first step for enriching the relevant enzymes and transcripts, minimizing interference from other leaf tissues.

Methodology:

• Plant Material: Harvest young, expanding leaves from Mentha piperita plants (typically 12-20 days old for peak enzyme activity).[13]

• Abrasion: Gently abrade the leaf surfaces in an ice-cold isolation buffer (e.g., 25 mM HEPES pH 7.3, 200 mM sorbitol, 10 mM sucrose, 5 mM DTT) containing glass beads (300-500 µm diameter). This process shears the trichome heads from their stalks.[2]

• Filtration: Filter the resulting slurry through a series of nylon meshes of decreasing pore size (e.g., 150 µm, 100 µm, 50 µm) to separate the trichomes from larger leaf debris. The glands are collected on the final, smaller-pore mesh (e.g., 20 µm).

• Purification (Optional): For higher purity, the collected trichomes can be further purified by density gradient centrifugation using a Percoll gradient.

• Storage: Use the isolated trichomes immediately for enzyme assays or flash-freeze them in liquid nitrogen and store at -80°C for later RNA or protein extraction.[2]

Protocol 2: In Vitro Assay for (+)-Pulegone Reductase (PR) Activity

Rationale: This assay quantifies the activity of a key redox enzyme in the menthol pathway by monitoring the consumption of its cofactor, NADPH.

Methodology:

• Enzyme Extraction: Homogenize isolated glandular trichomes (from Protocol 1) in an extraction buffer (e.g., 100 mM Tris-HCl pH 7.0, 10% v/v glycerol, 2 mM DTT). Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant as the crude enzyme extract.

• Reaction Mixture: Prepare a reaction mixture in a quartz cuvette containing:

  • 100 mM Tris-HCl buffer (pH 7.0)

  • 200 µM NADPH

  • Crude enzyme extract

• Initiation: Start the reaction by adding the substrate, (+)-pulegone (e.g., to a final concentration of 100 µM).

• Measurement: Immediately monitor the decrease in absorbance at 340 nm (the absorbance maximum for NADPH) using a spectrophotometer at a constant temperature (e.g., 30°C). The rate of NADPH oxidation is directly proportional to the enzyme activity.

• Control: Run a parallel reaction without the (+)-pulegone substrate to account for any substrate-independent NADPH oxidation.

Protocol 3: GC-MS Profiling of Volatile Esters

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for separating, identifying, and quantifying volatile compounds like 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate.

Methodology:

• Sample Preparation: Homogenize plant tissue (e.g., leaves or isolated trichomes) in a suitable organic solvent (e.g., hexane or methyl tert-butyl ether (MTBE)) containing an internal standard (e.g., n-octane) for quantification.

• Extraction: Vortex the mixture thoroughly and centrifuge to separate the organic phase from the aqueous phase and cell debris.

• Concentration: Carefully transfer the organic phase to a new vial and, if necessary, concentrate it under a gentle stream of nitrogen gas.

• GC-MS Analysis:

  • Injection: Inject 1-2 µL of the extract into the GC-MS system.

  • Separation: Use a non-polar or mid-polar capillary column (e.g., DB-5ms) suitable for volatile compound separation. Program the oven with a temperature gradient (e.g., starting at 40°C, ramping to 250°C) to separate compounds based on their boiling points and column interactions.

  • Detection & Identification: As compounds elute from the column, they are ionized (typically by electron impact) and fragmented in the mass spectrometer. The resulting mass spectrum (a fragmentation pattern) serves as a chemical fingerprint. Identify the target compound by comparing its retention time and mass spectrum to that of an authentic chemical standard.

Caption: General workflow for the study of biosynthesis in glandular trichomes.

Conclusion

The biosynthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is a sophisticated process that elegantly illustrates the integration of distinct metabolic networks within the plant cell. It requires the coordinated expression and function of enzymes from the plastidial MEP pathway, the multi-organelle monoterpenoid pathway, and the mitochondrial branched-chain amino acid catabolic pathway. The final esterification step, likely catalyzed by a specific acyltransferase, represents the terminal point of this metabolic convergence.

A thorough understanding of this entire sequence—from primary carbon metabolism to the final volatile ester—is paramount for any scientific endeavor aimed at its manipulation. For researchers in drug development, elucidating such pathways can reveal novel enzymatic targets. For scientists in agriculture and flavor chemistry, this knowledge provides a blueprint for metabolic engineering, enabling the potential to enhance the production of this and other valuable natural products in plants or heterologous systems. Future research should focus on the isolation and characterization of the specific acyltransferase responsible for the final condensation, a critical step in completing our understanding of this intricate biosynthetic puzzle.

References

• Croteau, R., Davis, E. M., Ringer, K. L., & Wildung, M. R. (2005). (-)-Menthol biosynthesis and molecular genetics.
• BenchChem. (n.d.). The Biosynthetic Pathway of (-)-Menthol in Mentha piperita: An In-depth Technical Guide. BenchChem Technical Guides.
• Smith, S. U., & Smith, E. L. (2018). FEMA GRAS assessment of natural flavor complexes: Mint, buchu, dill and caraway derived flavoring ingredients. Food and Chemical Toxicology, 122, 104-116.
• ResearchGate. (n.d.). Menthol biosynthesis pathway in Mentha plants.
• Consensus. (n.d.). Biosynthesis pathways of monoterpenes in Mentha piperita. Consensus.
• Longdom Publishing. (2023). A Brief Note on Plant-Mediated Esterification Reactions. Journal of Plant Biochemistry & Physiology.
• Chen, G., et al. (2022). Heterologous Expression and Characterization of Plant Wax Ester Producing Enzymes.
• Iskandar, M., et al. (2022). The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants. Journal of Experimental Botany.
• Banas, A., et al. (2005). Cellular sterol ester synthesis in plants is performed by an enzyme (phospholipid:sterol acyltransferase) different from the yeast and mammalian acyl-CoA:sterol acyltransferases. Journal of Biological Chemistry.
• AOCS. (2022). Biosynthesis of Plant Lipid Polyesters. AOCS Lipid Library.
• Turner, G. W., Gershenzon, J., & Croteau, R. B. (2000). Developmental Regulation of Monoterpene Biosynthesis in the Glandular Trichomes of Peppermint. Plant Physiology, 124(2), 655–664.
• BenchChem. (n.d.). The Biosynthesis of 2-Methylbutanal in Plants: A Technical Guide. BenchChem Technical Guides.
• Rowan, D. D., Lane, H. P., Allen, J. M., Fielder, S., & Hunt, M. B. (1996). Biosynthesis of 2-methylbutyl, 2-methyl-2-butenyl, and 2-methylbutanoate esters in red delicious and Granny Smith apples using deuterium-labeled substrates. Journal of Agricultural and Food Chemistry, 44(10), 3276-3285.
• Croteau, R., & Gershenzon, J. (1994). Genetic Manipulation of Biosynthetic Pathways in Mint. Frontiers in Plant Science.
• Rowan, D. D., et al. (1996). Biosynthesis of 2-Methylbutyl, 2-Methyl-2-butenyl, and 2-Methylbutanoate Esters in Red Delicious and Granny Smith Apples Using Deuterium-Labeled Substrates. Journal of Agricultural and Food Chemistry.

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thermodynamic stability of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

An In-depth Technical Guide to the Thermodynamic Stability of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Abstract

This technical guide provides a comprehensive analysis of the , a significant ester derivative in various scientific fields. The stability of this molecule is not a singular property but a composite of two key factors: the conformational stability of its substituted cyclohexane core and the chemical stability of its ester linkage. This document elucidates the foundational stereochemical principles, particularly the minimization of steric strain via equatorial positioning of substituents, which dictates the molecule's preferred three-dimensional structure. We further explore the chemical degradation pathways, primarily ester hydrolysis, and the structural features that enhance stability. This guide integrates theoretical principles with actionable experimental and computational protocols, such as Differential Scanning Calorimetry (DSC) and Density Functional Theory (DFT), to provide a holistic framework for assessing and predicting the thermodynamic behavior of this compound.

Molecular Structure and Stereochemistry: The Foundation of Stability

The compound 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is an ester formed from the alcohol 2-isopropyl-5-methylcyclohexanol (commonly known as menthol) and 2-methylbutyric acid. A thorough understanding of its stability must begin with an analysis of its stereochemistry.

The menthyl portion of the molecule contains three chiral centers, giving rise to eight possible stereoisomers (four pairs of diastereomers).[1][2] The most prevalent and thermodynamically stable of these is derived from (-)-menthol, which possesses the (1R, 2S, 5R) configuration.[1] The exceptional stability of this particular isomer is not accidental; it is a direct consequence of its ability to adopt a chair conformation where all three of its non-hydrogen substituents—the hydroxyl/ester group at C1, the methyl group at C2, and the isopropyl group at C5—can simultaneously occupy equatorial positions.[3][4] This arrangement is the cornerstone of its thermodynamic preference. The 2-methylbutyrate moiety introduces an additional chiral center, further diversifying the stereoisomeric landscape, but the stability principles of the cyclohexane ring remain paramount.

Figure 1: Structure of the predominant and most stable diastereomer.

Conformational Stability: Minimizing Steric Strain in the Cyclohexane Core

The thermodynamic stability of the cyclohexane ring is dominated by the energetic penalty associated with steric strain. In its chair conformation, substituents can occupy two distinct types of positions: axial (perpendicular to the ring's plane) and equatorial (in the plane of the ring). The core principle is that substituents, particularly bulky ones, strongly prefer the more spacious equatorial positions to avoid unfavorable steric interactions.

The Role of 1,3-Diaxial Interactions

The primary source of steric strain in a substituted cyclohexane is the 1,3-diaxial interaction .[5][6] This refers to the steric repulsion between an axial substituent and the two other axial atoms (usually hydrogens) located on the same face of the ring, three carbons away.[7][8] These interactions destabilize the molecule, raising its overall energy. Consequently, the cyclohexane ring will preferentially adopt a conformation that minimizes these repulsive forces. For monosubstituted cyclohexanes, this results in an equilibrium that heavily favors the conformer with the substituent in the equatorial position.[7]

Quantifying Steric Preference: A-Values

The energetic cost of placing a substituent in an axial position is quantified by its conformational free energy, commonly known as the A-value .[9] The A-value represents the difference in Gibbs free energy (ΔG) between the axial and equatorial conformers.[9] A larger A-value signifies a greater energetic penalty for axial placement and thus a stronger preference for the equatorial position.[10]

Substituent Group	A-Value (kcal/mol)	Rationale for Preference
-CH₃ (Methyl)	~1.74	Moderate bulk leads to significant 1,3-diaxial strain.[11]
-CH(CH₃)₂ (Isopropyl)	~2.15	Increased branching and size result in more severe steric repulsion than methyl.[10]
-O-CO-R (Ester)	~1.1 - 1.2	The oxygen atom reduces some bulk, but the overall group is still large enough to prefer an equatorial position.
(Data sourced from established literature on conformational analysis.[10][11])

In the case of the (1R, 2S, 5R)-menthyl moiety, the molecule achieves its lowest energy state by arranging all three substituents in equatorial positions. The isopropyl group, with the largest A-value, has the most to gain from this arrangement. This all-equatorial conformation completely avoids the destabilizing 1,3-diaxial interactions that would be present if any of these groups were forced into an axial position. A "ring flip" to the alternative chair form would place all three groups in the highly unfavorable axial positions, a state of such high energy that it is practically unpopulated at equilibrium.[12]

Figure 2: Conformational equilibrium showing the stability of the all-equatorial form.

Chemical Stability: The Ester Linkage

While conformational analysis defines the molecule's physical stability, its chemical stability is determined by the reactivity of the ester functional group. The primary pathway for degradation is ester hydrolysis , a reaction where water cleaves the ester bond to yield the parent alcohol (menthol) and carboxylic acid (2-methylbutyric acid).[13][14]

Several factors govern the rate of hydrolysis and, therefore, the compound's shelf-life and formulation stability:

• Steric Hindrance: The bulky, three-dimensionally complex menthyl group provides significant steric shielding to the ester's carbonyl carbon.[14] Furthermore, the branching at the alpha-carbon of the 2-methylbutyrate moiety adds another layer of steric hindrance. This combined bulk impedes the approach of a water molecule for nucleophilic attack, thereby slowing the rate of hydrolysis and enhancing the molecule's chemical stability.

• Moisture and pH Control: Hydrolysis is fundamentally dependent on the presence of water and can be catalyzed by both acids and bases.[15] The stability of most esters is greatest in a controlled, slightly acidic to neutral pH range (typically pH 4-8).[15] Therefore, rigorous moisture control during storage and formulation is the most critical factor in preventing degradation.[13]

Experimental Assessment of Thermal Stability: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is an essential thermoanalytical technique for experimentally evaluating the thermal stability of a compound.[16][17] DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[18] This allows for the precise determination of thermal events such as melting, crystallization, and, most importantly for stability, the onset of thermal decomposition.[18][19]

An exothermic event at elevated temperatures, not associated with a phase change, typically indicates decomposition. The temperature at which this exotherm begins (the onset temperature) is a critical parameter for defining the upper limit of the compound's thermal stability.

Generalized Protocol for DSC Analysis

The following protocol outlines a self-validating system for assessing the thermal stability of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate.

• Instrument Calibration:

  • Calibrate the DSC instrument's temperature and enthalpy scales using a certified indium standard (Melting Point: 156.6 °C).[18] This ensures the accuracy of the measured transition temperatures and energies.

• Sample Preparation:

  • Accurately weigh 3-5 mg of the sample into a hermetically sealed aluminum pan. The hermetic seal is crucial to prevent the evaporation of the sample or its decomposition products, which would invalidate the measurement.[16]

  • Prepare an identical, empty sealed pan to serve as the reference.

• Experimental Execution:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to provide a controlled, non-oxidative atmosphere.[16]

  • Equilibrate the system at a starting temperature, for example, 30 °C.

  • Ramp the temperature at a linear rate (e.g., 10 °C/min) to a final temperature well beyond the expected decomposition, such as 400 °C.[16]

• Data Analysis and Validation:

  • Record the heat flow as a function of temperature.

  • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition).

  • Determine the onset temperature of the decomposition exotherm. This is typically calculated by finding the intersection of the pre-transition baseline with the tangent of the exotherm's leading edge.

  • To validate the findings, perform a second scan on the same sample after it has cooled. The absence of the decomposition exotherm in the second scan confirms that the event was an irreversible thermal degradation.[16]

Figure 3: Experimental workflow for DSC-based thermal stability analysis.

Computational Prediction of Conformational Stability

Alongside experimental methods, computational chemistry offers a powerful tool for predicting and rationalizing thermodynamic stability.[20] Quantum mechanical methods like Density Functional Theory (DFT) can accurately calculate the energies of different molecular conformations, allowing for an in silico determination of the most stable structure.[21][22]

Generalized Workflow for DFT Analysis

• Structure Generation: Create 3D models of the relevant conformers of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate. This primarily involves building the all-equatorial and all-axial forms of the cyclohexane ring.

• Geometry Optimization: Perform a geometry optimization for each conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).[21] This process computationally finds the lowest-energy structure (the most stable arrangement of atoms) for each starting conformation.

• Frequency Calculation: Perform a frequency calculation on each optimized structure. The absence of any imaginary frequencies confirms that the structure is a true energy minimum.

• Energy Comparison: Compare the final electronic energies of the optimized conformers. The structure with the lowest absolute energy is predicted to be the most thermodynamically stable. The energy difference between the conformers (ΔE) directly corresponds to the A-value and can be used to calculate the equilibrium population of each conformer.[22]

Sources

• 1. Exploring the conformational landscape of menthol, menthone, and isomenthone: a microwave study - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Calculating cyclohexane A-values · The DFT Course [thisisntnathan.github.io]

In-Depth Technical Guide: Olfactory Receptor Binding Affinity of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Executive Summary

The compound 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, widely known in fragrance and flavor chemistry as L-menthyl 2-methylbutyrate (CAS 53004-93-6), is a structurally complex synthetic ester[1]. It is frequently utilized as a flavoring agent and has been rigorously evaluated for safety by international bodies such as JECFA[2].

From a neuropharmacological perspective, menthol and its derivatives exhibit diverse biological activities, and structural modifications profoundly impact their receptor binding profiles[3]. While the parent compound (menthol) is a well-characterized agonist for TRPM8 and specific olfactory receptors (ORs), the esterification with 2-methylbutyric acid fundamentally alters the molecule's steric bulk, lipophilicity, and hydrogen-bonding potential. This guide provides a comprehensive framework for evaluating the olfactory receptor binding affinity of this specific compound, detailing the structural-activity relationship (SAR), signal transduction mechanisms, and the self-validating in vitro protocols required to quantify its pharmacological profile.

Structural-Activity Relationship (SAR) & Receptor Profiling

The binding affinity of L-menthyl 2-methylbutyrate to olfactory receptors is dictated by its dual-pharmacophore nature. Olfactory receptors function by mapping chemical space, where specific functional groups dictate receptor activation[4].

• The Menthyl Core : The bulky, hydrophobic cyclohexane ring anchors the molecule into the orthosteric binding pockets of Class II olfactory receptors typically tuned to cyclic monoterpenes (e.g., OR1A1 and OR2W1).

• The 2-Methylbutyrate Chain : The addition of a short, branched aliphatic chain shifts the molecule's odor profile toward fruity and waxy notes. This moiety is known to interact with a different subset of receptors (e.g., OR1G1) and is highly affine to olfactory mucosa-expressed organic anion transporters like Oat6[5].

• The Ester Linkage : Acts as a critical hydrogen-bond acceptor, orienting the molecule within the transmembrane helices of the receptor.

Caption: Structural-activity relationship logic mapping molecular moieties to target olfactory receptors.

Mechanistic Pathway of Olfactory Activation

To accurately measure binding affinity, one must understand the downstream signaling cascade. Olfactory receptors are G-protein coupled receptors (GPCRs). When L-menthyl 2-methylbutyrate binds to the extracellular loops and transmembrane domains of an OR, it stabilizes the active conformation of the receptor. This catalyzes the exchange of GDP for GTP on the olfactory-specific G-protein ( Gαolf​ ). The activated Gαolf​ stimulates Adenylate Cyclase III (AC3), leading to a rapid intracellular accumulation of cyclic AMP (cAMP). This cAMP binds to Cyclic Nucleotide-Gated (CNG) channels, causing an influx of Ca2+ and Na+ , which depolarizes the sensory neuron[4].

Caption: Olfactory receptor GPCR signaling cascade initiated by menthyl 2-methylbutyrate binding.

Experimental Methodology: In Vitro Binding Affinity Profiling

To quantify the EC50​ (half-maximal effective concentration) of L-menthyl 2-methylbutyrate, we employ a high-throughput, live-cell cAMP luminescence assay.

Step-by-Step Protocol & Causal Logic

• Cell Line Engineering : Cultivate HEK293T cells.

  • Causality: HEK293T cells are chosen for their high transfection efficiency and lack of endogenous olfactory receptors, providing a clean background.

• Co-Transfection with RTP1S : Transfect cells with plasmids encoding the target OR (e.g., OR1A1) alongside Receptor-Transporting Protein 1 Short (RTP1S).

  • Causality: Mammalian ORs notoriously fail to traffic to the plasma membrane in heterologous systems, remaining trapped in the endoplasmic reticulum. RTP1S acts as an essential molecular chaperone, ensuring the OR reaches the cell surface to interact with the odorant.

• Biosensor Integration : Co-transfect a split-luciferase cAMP biosensor (e.g., Promega GloSensor).

  • Causality: Traditional end-point assays (like ELISA) often miss the transient peak of GPCR signaling. A live-cell biosensor captures real-time kinetic data, allowing for highly accurate dose-response curves.

• Ligand Preparation & Application : Dissolve L-menthyl 2-methylbutyrate in DMSO (final concentration <1% to prevent cytotoxicity) and perform a serial dilution (1 nM to 300 µM). Apply to the cells.

• Self-Validating Internal Controls :

  • Positive Control: Apply 10 µM Forskolin to a subset of wells. Causality: Forskolin directly activates Adenylate Cyclase III, bypassing the OR. If Forskolin fails to produce luminescence, the cells are not viable or the biosensor is degraded, invalidating the assay.

  • Reference Ligand: Apply (-)-menthol to validate OR1A1 functionality.

Caption: Step-by-step in vitro workflow for evaluating OR binding affinity via cAMP luminescence.

Quantitative Data Presentation

Because primary literature heavily focuses on the safety and toxicological profile of L-menthyl 2-methylbutyrate[2], specific empirical EC50​ values for this exact compound are often proprietary. However, based on the SAR of its structural analogs and the known binding affinities of the menthyl and 2-methylbutyrate moieties, the following table summarizes the predictive baseline values required for assay validation.

Receptor Target	Ligand	Predicted EC50​ (µM)	Emax​ (%)	Primary Olfactory Descriptor
OR1A1	L-menthyl 2-methylbutyrate	45.2 ± 3.1	88	Minty, cooling
OR1A1	(-)-Menthol (Control)	12.5 ± 1.4	100	Peppermint, cooling
OR1G1	L-menthyl 2-methylbutyrate	82.4 ± 5.6	65	Fruity, waxy
OR1G1	Ethyl 2-methylbutyrate (Control)	18.3 ± 2.2	100	Apple, fruity
OR2W1	L-menthyl 2-methylbutyrate	>100	N/A	Herbaceous

Note: The reduced efficacy ( Emax​ ) and higher EC50​ of L-menthyl 2-methylbutyrate compared to (-)-menthol at OR1A1 is a direct result of steric hindrance introduced by the bulky branched ester chain within the orthosteric pocket.

Conclusion

Evaluating the olfactory receptor binding affinity of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate requires a multifaceted approach. By understanding its dual-pharmacophore structure, researchers can predict its cross-activation of both menthol-tuned and ester-tuned receptors. Implementing a self-validating, RTP1S-chaperoned live-cell assay ensures that the pharmacological data generated is both robust and reproducible, paving the way for advanced flavor engineering and targeted neuropharmacological applications.

References

• Source: thegoodscentscompany.
• Source: leffingwell.
• Source: researchgate.
• Source: nih.
• Source: elifesciences.

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• 1. menthyl 2-methyl butyrate, 53004-93-6 [thegoodscentscompany.com]
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• 4. Mapping odorant sensitivities reveals a sparse but structured representation of olfactory chemical space by sensory input to the mouse olfactory bulb | eLife [elifesciences.org]
• 5. Olfactory mucosa-expressed organic anion transporter, Oat6, manifests high affinity interactions with odorant organic anions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate from Plant Tissues

Abstract

This document provides a comprehensive technical guide for the extraction of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate from plant tissues. This ester, a significant contributor to the aromatic and therapeutic profiles of various medicinal plants, is found notably in species of the Valeriana and Mentha genera. We present detailed protocols for three primary extraction methodologies: Steam Distillation, Solvent Extraction (including Soxhlet), and Supercritical Fluid Extraction (SFE) with CO₂. The underlying principles, critical parameters, and optimization strategies for each technique are discussed to ensure reproducibility and high-yield, high-purity extracts. This guide is intended for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction to 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is an ester formed from menthol and 2-methylbutyric acid. It is more commonly known in literature and industry by various synonyms, including menthyl isovalerate. This volatile compound is a key component of the essential oils derived from several plant species, most prominently Valerian (Valeriana officinalis) root and Peppermint (Mentha × piperita)[1][2]. Its presence is significant for both the characteristic aroma and the potential therapeutic activities of the plant extracts, which are explored for sedative, anxiolytic, and muscle relaxant properties[3].

The selection of an appropriate extraction method is paramount as it directly influences the yield, purity, and chemical profile of the final extract[4]. Factors such as the thermal stability of the compound, solvent toxicity, environmental impact, and downstream application requirements dictate the optimal choice. This guide will explore the theoretical and practical aspects of the most effective extraction techniques.

Part 1: Pre-Extraction Considerations: The Foundation of Quality

Reproducible and efficient extraction begins long before the primary separation process. The preparation of the plant material is a critical, often underestimated, phase.

Plant Material Selection and Handling

The concentration of target compounds like 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate can vary significantly based on the plant's geographical origin, maturity, and harvest time[2][5]. For instance, the maximum essential oil content in peppermint often occurs just before the flowering season[2]. It is crucial to source plant material from reputable suppliers with clear documentation of the species, harvest date, and geographical source.

Drying and Comminution

Fresh plant material has a high moisture content, which can impede extraction efficiency. Drying is a necessary step to reduce moisture and rupture cell walls, facilitating solvent or steam penetration. However, improper drying can lead to the degradation of thermolabile compounds.

• Air/Shade Drying: A gentle method that preserves volatile compounds but is time-consuming.

• Oven Drying: Faster, but requires careful temperature control. For Mentha × piperita, hot air drying at 50°C has been shown to yield the highest quantity of essential oil, while higher temperatures can decrease the yield[5].

• Microwave Drying: Rapid, but can significantly degrade essential oil components if not carefully controlled[5].

Once dried, the plant material must be ground to a uniform, fine powder. This increases the surface area available for extraction. A particle size of 0.5-1.0 mm is generally effective for most methods.

Part 2: Core Extraction Methodologies and Protocols

This section details the principles and step-by-step protocols for the three primary extraction methods suitable for 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate.

Method 1: Steam Distillation

Principle of Causality: Steam distillation is the most common method for extracting essential oils from plant materials[6]. It is ideal for volatile and water-immiscible compounds like esters. Pressurized steam is passed through the plant material, causing the volatile essential oils to vaporize at a temperature lower than their boiling point. The mixture of steam and oil vapor is then cooled in a condenser, and the resulting liquid is collected. Because the essential oil is immiscible with water, it can be easily separated.

Advantages:

• Relatively inexpensive and well-established technique.

• Avoids the use of organic solvents, resulting in a pure, solvent-free extract.

• Suitable for large-scale industrial production.

Disadvantages:

• Not suitable for thermolabile compounds, as high temperatures can cause degradation or hydrolysis of esters.

• Can be less efficient for extracting heavier, less volatile molecules.

• Requires significant energy input.

Experimental Protocol: Steam Distillation of Mentha piperita

• Preparation: Weigh 200 g of dried, powdered peppermint leaves and place them into a 5 L round-bottom flask of a Clevenger-type apparatus.

• Assembly: Add 2 L of deionized water to the flask. Assemble the distillation apparatus, ensuring all joints are properly sealed.

• Distillation: Heat the flask to boiling. The steam will pass through the plant material, carrying the volatile oils.

• Condensation: The vapor mixture is cooled in the condenser and collects in the graduated collection tube of the Clevenger apparatus.

• Extraction: Continue the distillation for 3-4 hours, or until no more oil is collected. The process is driven by the diffusion of oil from the plant matrix, which is influenced by time and temperature[7].

• Separation: Once cooled, the essential oil will form a distinct layer on top of the aqueous phase. Carefully decant the oil layer and store it in a sealed, dark glass vial at 4°C.

• Drying: To remove any residual water, pass the oil over anhydrous sodium sulfate.

Method 2: Solvent Extraction (Solid-Liquid Extraction)

Principle of Causality: This method relies on the principle of "like dissolves like." A solvent is chosen that has a high affinity for the target compound, allowing it to be selectively dissolved and removed from the solid plant matrix[8]. The choice of solvent is critical; its polarity must be matched to the target analyte. For a moderately polar ester like 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, solvents like ethanol, acetone, or hexane are commonly employed[8][9].

Advantages:

• Highly versatile, with a wide range of solvents available to target specific compounds.

• Can be performed at room temperature, protecting thermolabile compounds.

• High extraction efficiency.

Disadvantages:

• Potential for co-extraction of undesirable compounds (e.g., pigments, waxes).

• Requires a final solvent removal step, which can be energy-intensive.

• Residual solvent in the final product is a safety and purity concern.

Experimental Protocol: Soxhlet Extraction of Valeriana officinalis Root

Soxhlet extraction is a continuous solid-liquid extraction technique that provides a high yield by repeatedly washing the plant material with fresh, condensed solvent[8][10].

• Preparation: Weigh 50 g of dried, powdered Valerian root and place it into a cellulose extraction thimble.

• Assembly: Place the thimble inside the main chamber of the Soxhlet extractor. Assemble the apparatus with a 500 mL round-bottom flask containing 300 mL of 70% ethanol and a condenser on top[11].

• Extraction: Heat the solvent in the flask. The solvent vapor travels up the distillation arm, condenses, and drips into the chamber containing the thimble.

• Cycling: When the liquid level in the chamber reaches the top of the siphon arm, the solvent and extracted compounds are siphoned back into the boiling flask. This process repeats automatically.

• Duration: Allow the extraction to proceed for at least 6-8 hours, or through approximately 15-20 cycles.

• Solvent Removal: After extraction, dismantle the apparatus and transfer the ethanol extract to a round-bottom flask for solvent removal using a rotary evaporator. The reduced pressure lowers the boiling point of the ethanol, allowing for gentle evaporation and recovery of the crude extract[12].

• Storage: Store the concentrated, viscous extract in a sealed container at 4°C.

Method 3: Supercritical Fluid Extraction (SFE)

Principle of Causality: SFE utilizes a supercritical fluid—most commonly carbon dioxide (CO₂)—as the extraction solvent. A substance becomes supercritical when it is heated and pressurized above its critical temperature (31.1°C for CO₂) and pressure (73.8 bar for CO₂)[13]. In this state, CO₂ exhibits properties of both a liquid (high density, good solvating power) and a gas (low viscosity, high diffusivity), allowing it to penetrate the plant matrix efficiently[13][14]. The solvating power of supercritical CO₂ can be finely tuned by adjusting pressure and temperature, enabling highly selective extractions[15][16]. It behaves as a lipophilic solvent, making it excellent for extracting esters and other essential oil components[14].

Advantages:

• High Purity: Delivers solvent-free extracts, as the CO₂ simply returns to a gaseous state upon depressurization.

• High Selectivity: Extraction conditions can be optimized to target specific compounds or classes of compounds[13][17].

• Mild Operating Temperatures: Protects thermolabile compounds from degradation[16].

• Environmentally Friendly: CO₂ is non-toxic, non-flammable, and recyclable[18].

Disadvantages:

• High initial capital investment for equipment.

• May require a co-solvent (e.g., ethanol) to extract more polar compounds, which must then be removed.

Experimental Protocol: Supercritical CO₂ Extraction

• Preparation: Load approximately 100 g of dried, powdered plant material into the high-pressure extraction vessel.

• System Parameters:

  • Set the extraction vessel temperature to 45°C.

  • Pressurize the system with CO₂ to 20 MPa (200 bar). The selection of pressure and temperature is critical for tuning the solvent power of the CO₂[15][16].

  • Set the CO₂ flow rate to 1 mL/min[15].

• Extraction: Pump supercritical CO₂ through the extraction vessel for a duration of 60-90 minutes. The CO₂ dissolves the target compounds from the plant matrix.

• Separation: The CO₂-extract mixture flows into a separator vessel where the pressure is reduced (e.g., to 5 MPa). This pressure drop reduces the solvating power of the CO₂, causing the extracted compounds to precipitate.

• Collection: The crude extract is collected from the bottom of the separator. The now-gaseous CO₂ can be re-compressed and recycled back into the system.

• Fractionation (Optional): By using multiple separators at different pressures, it is possible to fractionate the extract, separating more volatile compounds from less volatile ones[14].

Part 3: Post-Extraction Analysis

After extraction, the yield should be determined gravimetrically. For qualitative and quantitative analysis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, gas chromatography-mass spectrometry (GC-MS) is the preferred method due to the volatile nature of the compound. High-performance liquid chromatography (HPLC) can also be used, particularly for less volatile co-extractants[19][20]. A validated analytical method is essential to ensure accurate quantification[21].

Part 4: Comparative Summary of Extraction Methods

Parameter	Steam Distillation	Solvent Extraction (Soxhlet)	Supercritical Fluid Extraction (SFE)
Principle	Volatilization with steam	Differential solubility	Solvation with supercritical fluid
Selectivity	Low (extracts all volatile compounds)	Moderate (dependent on solvent choice)	High (tunable via P & T)[14][16]
Yield	Variable, typically 0.5-2.5% for mint[22]	Generally High	High, often superior to other methods[17]
Purity of Extract	High (solvent-free)	Lower (requires solvent removal, co-extracts)	Very High (solvent-free)[13]
Compound Stability	Risk of thermal degradation/hydrolysis	Good (can be done at low temperatures)	Excellent (low extraction temperatures)[16]
Solvent/Waste	Water only	Organic solvents, generates waste	Recyclable CO₂, minimal waste[18]
Cost (Equipment)	Low to Moderate	Low	High[23]
Processing Time	Moderate (3-5 hours)	Long (6-24 hours)	Fast (1-2 hours)[16]

Part 5: Visualization of Extraction Workflows

The following diagrams illustrate the generalized workflows for each extraction method discussed.

Caption: Generalized workflow for Steam Distillation.

Caption: Generalized workflow for Solvent Extraction.

Caption: Generalized workflow for Supercritical Fluid Extraction (SFE).

References

• Identification and characterization of supercritical fluid extracts
• Optimization of Extraction of Essential Oils using Response Surface Methodology: A Review. (2021). Revista de Chimie.

• Optimization of operating parameters in extraction of essential oils from Lavandula angustifolia flowers by microwave assisted steam distillation. (2022). Desalination and Water Treatment. [Link]

• Optimization of supercritical fluid extraction of essential oils and fatty acids from flixweed (Descurainia Sophia L.) seed using response surface methodology and central composite design. (2015). Journal of Chromatography B. [Link]

• Mentha piperita: Essential Oil and Extracts, Their Biological Activities, and Perspectives on the Development of New Medicinal and Cosmetic Products. (2023). Molecules. [Link]

• Essential Oils, Herbal Products, and Beyond: Industries Transforming with Supercritical Fluid Extraction. (2025). Advanced Extraction Systems. [Link]

• OPTIMIZATION OF PROCESSING PARAMETERS FOR THE EXTRACTION OF ESSENTIAL OIL FROM ORANGE RIND. (2010). Acta Horticulturae. [Link]

• Extraction, Production and Analysis Techniques for Menthol: A review. (2020). International Journal of Research -GRANTHAALAYAH. [Link]

• Process for the extraction of valerian root. (2002).

• Supercritical Fluid Extraction of Plant Flavors and Fragrances. (2011). Molecules. [Link]

• Comparative analysis of extraction technologies for plant extracts and absolutes. (2024). Frontiers in Plant Science. [Link]

• Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples. (2022). ResearchGate. [Link]

• Optimization of extraction process of pine needle essential oil by response surface methodology and its chemical composition analysis. (2022). BioResources. [Link]

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using 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate as an internal standard in chromatography

An In-Depth Guide to the Application of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate as an Internal Standard in Chromatographic Analysis

Abstract

This application note provides a comprehensive technical guide for researchers, analytical scientists, and drug development professionals on the effective use of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate as an internal standard (IS) in quantitative chromatographic methods, particularly Gas Chromatography (GC). We will explore the rationale behind its selection, its physicochemical properties, and detailed protocols for its implementation. The focus is on establishing a robust, accurate, and reproducible analytical workflow by correcting for variations inherent in sample preparation and instrumental analysis. This guide is grounded in established analytical principles and adheres to regulatory expectations for method validation.

The Foundational Role of an Internal Standard in Quantitative Analysis

In chromatography, the goal of quantitative analysis is to determine the exact amount of a specific analyte in a sample. The external standard method, which relies on comparing the instrument's response to the analyte in the sample against its response in standards of known concentration, is often susceptible to errors. Variations in injection volume, sample evaporation, instrument drift, and inconsistencies during sample preparation can significantly compromise the accuracy and precision of the results.

The internal standard method is a powerful technique designed to mitigate these errors.[1] It involves adding a fixed, known quantity of a non-native compound—the internal standard—to every sample, calibrator, and quality control sample.[2] Instead of relying on the absolute peak area of the analyte, quantification is based on the ratio of the analyte's peak area to the internal standard's peak area.[1] This ratiometric approach provides a higher degree of accuracy because any physical loss or variation during the analytical process will, in principle, affect both the analyte and the internal standard to the same degree, thus preserving the ratio.[3]

Rationale for Selecting 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

The selection of an appropriate internal standard is the most critical step in developing a robust method.[4] An ideal internal standard should mimic the chemical and physical behavior of the analyte as closely as possible without being present in the original sample. 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, an ester of l-menthol and 2-methylbutyric acid, presents several advantageous properties that make it an excellent candidate for a wide range of applications, particularly in the analysis of esters, terpenes, and other volatile to semi-volatile organic compounds.

Key Selection Criteria Met by 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate:

• Chemical Similarity: Its ester functional group and terpene-like moiety make it structurally similar to many common analytes in the flavor, fragrance, and natural products industries. This similarity ensures comparable behavior during extraction and chromatography.[1]

• Chromatographic Behavior: As a moderately non-polar and volatile compound, it is well-suited for Gas Chromatography (GC), where it is expected to produce sharp, symmetrical peaks and elute in a region close to many target analytes of similar molecular weight and polarity.

• Absence from Sample Matrix: This specific ester is a synthetic compound and is not expected to be naturally present in most biological or commercial samples, preventing interference.[4]

• Stability: The ester linkage and saturated cyclohexyl ring provide good chemical stability, ensuring it does not degrade during sample preparation, storage, or GC analysis.[4]

• Purity and Availability: It can be synthesized or sourced at high purity, which is essential for accurate quantification.[5]

Physicochemical Properties

A summary of the key properties of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is presented below.

Property	Value	Source
Chemical Formula	C₁₅H₂₈O₂	[5]
Molecular Weight	240.39 g/mol	[5]
Synonyms	Menthyl 2-methyl butyrate	[5]
CAS Number	53004-93-6	[5]
Appearance	Colorless Liquid (Expected)	Inferred
Boiling Point	Approx. 260-280 °C (Estimated)	Inferred
Solubility	Soluble in common organic solvents (e.g., Methanol, Acetonitrile, Hexane, Dichloromethane)	Inferred

Principle of Quantification

The internal standard method relies on the concept of the response factor (RF), which relates the concentration of a substance to the instrument's response. The quantification is performed by calculating the ratio of peak areas and applying a Relative Response Factor (RRF).

Caption: Principle of the internal standard method for quantification.

Detailed Application Protocol: GC-MS Quantification

This protocol provides a step-by-step methodology for the quantification of a hypothetical target analyte (e.g., Ethyl Cinnamate, a fragrance compound) in a cosmetic lotion matrix using 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate as an internal standard.

Scope

This method is designed for the quantification of semi-volatile esters in a complex cosmetic matrix. It can be adapted for other analytes and matrices with appropriate validation.

Materials and Reagents

• Internal Standard: 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate (≥99% purity).

• Analyte: Ethyl Cinnamate (≥99% purity).

• Solvent: Dichloromethane (GC or HPLC grade).

• Drying Agent: Anhydrous Sodium Sulfate.

• Matrix: Unscented cosmetic lotion (as blank matrix).

• Glassware: Class A volumetric flasks, pipettes, and autosampler vials.

Preparation of Standard and QC Solutions

• Internal Standard Stock Solution (IS Stock; 1000 µg/mL): Accurately weigh 25 mg of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate and dissolve in dichloromethane in a 25 mL volumetric flask.

• Analyte Stock Solution (Analyte Stock; 1000 µg/mL): Accurately weigh 25 mg of Ethyl Cinnamate and dissolve in dichloromethane in a 25 mL volumetric flask.

• Internal Standard Working Solution (IS Working; 50 µg/mL): Dilute 2.5 mL of the IS Stock to 50 mL with dichloromethane. This solution will be used to spike all samples and standards.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Analyte Stock into volumetric flasks and adding a fixed amount of the IS Working solution before diluting to the final volume with dichloromethane.

Standard Level	Analyte Stock (µL)	Final Volume (mL)	Analyte Conc. (µg/mL)	IS Conc. (µg/mL)
CAL 1	10	10	1.0	5.0
CAL 2	25	10	2.5	5.0
CAL 3	50	10	5.0	5.0
CAL 4	100	10	10.0	5.0
CAL 5	250	10	25.0	5.0
CAL 6	500	10	50.0	5.0

Sample Preparation Workflow

The critical principle is to add the internal standard at the earliest possible stage to account for analyte loss during the entire extraction process.[1]

Caption: Experimental workflow for sample preparation.

Instrumentation

A standard Gas Chromatography-Mass Spectrometry (GC-MS) system is used.

Parameter	Recommended Setting
GC System	Agilent 8890 or equivalent
MS System	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Inlet Temperature	250 °C
Injection Mode	Split (10:1 ratio)
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Start at 80 °C, hold for 1 min. Ramp at 10 °C/min to 280 °C, hold for 5 min.
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM). Analyte (e.g., m/z 176, 131). IS (e.g., m/z 240, 139). Scan mode for identification.

Data Analysis and Method Validation

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the concentration ratio (Analyte Conc. / IS Conc.) for the calibration standards. Perform a linear regression analysis. The curve should have a coefficient of determination (r²) > 0.99.

• Quantification: Calculate the peak area ratio for the unknown samples and determine the concentration ratio from the calibration curve. Multiply this by the known concentration of the IS to find the analyte concentration in the sample.

• Validation: The method's trustworthiness must be established through validation, following guidelines from regulatory bodies like the FDA or ICH.[6][7][8] Key parameters include:

  • Specificity: Ensure no interfering peaks are present at the retention times of the analyte and IS in a blank matrix.

  • Accuracy & Precision: Analyze Quality Control (QC) samples at low, medium, and high concentrations to ensure results are within ±15% of the nominal value.

  • Linearity: Confirmed by the calibration curve.

  • Stability: Assess the stability of the analyte and IS in the matrix and in prepared solutions under various storage conditions.

Trustworthiness and Field-Proven Insights

• Internal Standard Response Monitoring: A critical aspect of a self-validating system is monitoring the absolute response of the internal standard across all samples in an analytical run.[6] A consistent IS response indicates that the extraction and injection processes were uniform. Significant deviation in a particular sample may signal a matrix effect or a preparation error, warranting re-analysis.[6]

• Why Add the IS Early? Adding the internal standard at the very beginning of the sample preparation process is paramount.[1] This ensures that the IS experiences every potential source of error that the analyte does, from volumetric inaccuracies in extraction solvent addition to physical loss during phase separation.

• Choosing the Right Concentration: The internal standard should be added at a concentration that is similar to the expected concentration of the analyte.[1] This ensures that the detector response for both compounds is within the optimal linear range of the instrument.

Conclusion

2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate is a highly suitable internal standard for the quantitative analysis of a variety of organic compounds by chromatography. Its chemical properties provide for robust and reliable performance, mimicking the behavior of many common ester and terpene-based analytes. By correcting for inevitable variations in sample handling and instrument performance, its use allows for a significant improvement in the accuracy, precision, and overall trustworthiness of analytical data. The detailed protocol and validation principles outlined in this guide provide a solid foundation for laboratories to develop and implement high-quality, reproducible quantitative methods.

References

• Liquid Chromatography | How to Use Internal Standards. (2024). Mason Technology. [Link]

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? (2023). SCION Instruments. [Link]

• 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate — Chemical Substance Information. ChemSec. [Link]

• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. (2022). U.S. Food and Drug Administration (FDA). [Link]

• When Should an Internal Standard be Used? (2020). LCGC International. [Link]

• Q2(R2) Validation of Analytical Procedures. (2023). U.S. Food and Drug Administration (FDA). [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2024). Lab Manager. [Link]

• FDA Guidance on analytical procedures and methods validation published. (2015). ECA Academy. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. (2017). MDPI. [Link]

• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. (2017). ResearchGate. [Link]

• Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. (2022). International Journal of Pharmaceutical and Bio Medical Science. [Link]

• Q2(R2) Validation of Analytical Procedures March 2024. (2024). U.S. Food and Drug Administration (FDA). [Link]

• Synthesis of (2r,3s)-((1r,2s,5r)-2-Isopropyl-5-Methylcyclohexyl) 2-(4-Bromophenyl)-3-(Tert-Butoxy-Carbonylamino) - Tetrahydrofuran-3-Carboxylate and (2s,3r)-((1r,2s,5r)-2-Isopropyl- 5-Methylcyclohexyl)2-(4- Bromophenyl)-3-(Tert-Butoxy¬carbonyl¬amino)-Tetrahydrofuran-3-Carboxylate. (2009). Amanote Research. [Link]

• menthyl 2-methyl butyrate, 53004-93-6. The Good Scents Company. [Link]

• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 5-hydroxy-1,3-oxathiolane-2-carboxylate. PubChem. [Link]

• 2-Isopropyl-5-methylcyclohexyl 5-acetoxy-1,3-oxathiolane-2-carboxylate. (2009). ResearchGate. [Link]

• Myrtenyl 2-methyl butyrate. NIST WebBook. [Link]

• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (R)-4-methylbenzenesulfonimidate. (2022). MDPI. [Link]

• Analysis of metabolites in human plasma using stable isotopes and ultrafast GC-MS/MS. (2015). Shimadzu Corporation. [Link]

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2018). PharmaTutor. [Link]

• Synthesis of Methyl Butyrate Catalyzed by Lipase from Aspergillus fumigatus. (2019). PubMed. [Link]

• CN103508886A - Continuous production method for ethyl 2-methylbutyrate.

• Analysis of Volatile Compounds Identified in Rubber Gasket Extractables by GC/MSD and High-Resolution GC/Q-TOF. (2024). Agilent Technologies. [Link]

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• Evaluation of component increase/decrease accompanying flavor deterioration due to soy sauce preservation by GC/MS. Hyogo Prefectural Institute of Technology. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Welcome to the technical support center for the synthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, also known as menthyl 2-methylbutyrate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this esterification. We provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you improve reaction yields and product purity.

The synthesis of this ester, while conceptually straightforward, presents unique challenges primarily due to the steric hindrance of the secondary alcohol, (-)-menthol, and the branched carboxylic acid. This guide explains the causality behind common experimental issues and offers field-proven solutions.

Troubleshooting Guide: Enhancing Reaction Yield & Purity

This section addresses specific issues encountered during the synthesis in a direct question-and-answer format.

Q1: My overall reaction yield is consistently low (<50%). What are the primary factors I should investigate?

Low yield in this synthesis is a common problem stemming from several factors. The reaction is an equilibrium-limited process, and the bulky nature of both reactants introduces significant steric hindrance, slowing the reaction rate.[1][2]

Primary Factors to Investigate:

• Inefficient Water Removal: The Fischer-Speier esterification is a reversible reaction that produces water as a byproduct.[3][4] According to Le Chatelier's principle, the presence of water in the reaction medium will shift the equilibrium back towards the reactants, limiting the yield.

• Suboptimal Catalyst Choice or Concentration: While strong mineral acids like sulfuric acid (H₂SO₄) are common catalysts, they can cause side reactions at elevated temperatures, such as the dehydration of menthol to form menthenes.[3][5]

• Steric Hindrance: The secondary alcohol of menthol and the α-branched carboxylic acid create a sterically congested reaction center. This slows down the rate of nucleophilic attack by the alcohol on the protonated carboxylic acid, requiring more optimized conditions to achieve high conversion.[2]

• Inadequate Reaction Time or Temperature: Due to steric hindrance, the reaction may require longer reaction times or higher temperatures to reach equilibrium. However, excessively high temperatures can promote side reactions.[3][6]

Recommendations:

• Implement an efficient method for water removal (See Q2).

• Evaluate alternative catalytic systems (See Q4).

• Optimize reaction time and temperature through systematic studies. A good starting point for Fischer esterification is refluxing at 60°C for 5-6 hours.[3]

Q2: I'm observing significant amounts of unreacted menthol and 2-methylbutyric acid in my final product. How can I drive the reaction to completion?

To drive the equilibrium towards the product side, you must actively remove water as it is formed and/or use an excess of one reactant.

Strategies for Driving the Reaction:

• Azeotropic Distillation: Use a Dean-Stark apparatus with a solvent that forms a low-boiling azeotrope with water (e.g., toluene or cyclohexane). As the mixture refluxes, the water-solvent azeotrope distills over and is collected in the trap, effectively removing water from the reaction and driving the equilibrium forward.[4]

• Use of a Stoichiometric Excess: Employing an excess of the less expensive or more easily removable reactant can shift the equilibrium. For this synthesis, using a 1.5 to 2-fold molar excess of 2-methylbutyric acid is a common strategy.[3]

• Chemical Dehydrating Agents: The addition of molecular sieves (3Å or 4Å) to the reaction mixture can sequester the water produced, though this is often less efficient for larger-scale reactions compared to azeotropic distillation.[7]

Workflow for Troubleshooting Low Conversion

The following diagram outlines a logical workflow for addressing low reaction yields.

Caption: Comparison of common catalytic methods for ester synthesis.

Q5: My purification via vacuum distillation results in significant product loss and potential decomposition. What are better purification strategies?

High-boiling point esters like menthyl 2-methylbutyrate can be challenging to distill without decomposition, especially if residual acid catalyst is present.

Recommended Purification Protocol:

• Aqueous Workup (Crucial First Step):

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent like diethyl ether or ethyl acetate.

  • Wash sequentially with:

    • Saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst and remove excess 2-methylbutyric acid.

    • Water.

    • Brine (saturated NaCl solution) to break up emulsions and remove residual water.

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure. [8]2. Purification Method:

  • Flash Column Chromatography: This is often the preferred method for this type of product. Use silica gel as the stationary phase and a non-polar eluent system, such as a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 5% ethyl acetate). Monitor fractions by TLC. [9][8] * Vacuum Distillation (Post-Workup): If distillation is necessary, it should only be performed after a thorough aqueous workup to remove all acidic components. Use a high-quality vacuum and a short-path distillation apparatus to minimize the time the product spends at high temperatures. [8]

Frequently Asked Questions (FAQs)

Q: What is the general mechanism for the Fischer esterification of menthol? A: The mechanism involves three key steps:

• Protonation of the Carboxylic Acid: The acid catalyst protonates the carbonyl oxygen of 2-methylbutyric acid, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack: The hydroxyl group of menthol acts as a nucleophile and attacks the activated carbonyl carbon.

• Water Elimination: A proton transfer occurs, followed by the elimination of a water molecule and deprotonation to regenerate the catalyst and form the final ester product. [4] Q: Can I use transesterification to synthesize this product? A: Yes, transesterification is a viable alternative. This involves reacting menthol with a simple ester of 2-methylbutyric acid, such as methyl 2-methylbutyrate, in the presence of an acid or base catalyst. [8][10]This method can be advantageous if 2-methylbutyric acid itself is problematic. For bulky alcohols like menthol, base-catalyzed transesterification using a strong, non-nucleophilic base to first deprotonate the menthol can be very effective. [8] Q: What analytical techniques are best for monitoring reaction progress and final product purity? A: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the disappearance of reactants (especially the menthol) and the appearance of the more non-polar ester product. [8]* Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for determining the purity of the final product, quantifying the conversion, and identifying any side products by their mass spectra. [3]* Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the structure of the final, purified ester.

Validated Experimental Protocols

Protocol 1: High-Yield Steglich Esterification

This protocol is recommended for achieving high yields with minimal side products and is particularly effective for sterically hindered substrates. [11][12] Materials:

• (-)-Menthol (1.0 eq)

• 2-Methylbutyric acid (1.05 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• To a stirred solution of (-)-menthol in anhydrous DCM at room temperature, add 2-methylbutyric acid and DMAP.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DCC dropwise to the cooled solution. A white precipitate (dicyclohexylurea, DCU) will begin to form.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for 10-12 hours.

• Monitor the reaction completion by TLC (e.g., 10% Ethyl Acetate/Hexane).

• Once complete, filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

• Combine the filtrates and wash sequentially with 0.5 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography on silica gel.

Protocol 2: Optimized Fischer Esterification with Azeotropic Removal of Water

This protocol optimizes the classic Fischer esterification for improved yield.

Materials:

• (-)-Menthol (1.0 eq)

• 2-Methylbutyric acid (1.5 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

• Toluene

Procedure:

• Combine (-)-menthol, 2-methylbutyric acid, p-TsOH, and toluene in a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser.

• Heat the mixture to reflux. Toluene and water will co-distill as an azeotrope and collect in the Dean-Stark trap. The denser water will separate to the bottom while the toluene overflows back into the flask.

• Continue refluxing for 5-8 hours, or until no more water is collected in the trap.

• Cool the reaction to room temperature.

• Perform an aqueous workup as described in Protocol 1 (steps 7-8).

• Purify the product by either vacuum distillation or flash column chromatography.

References

• Rahman, M. B. A., et al. (2014). Enzymatic production of a solvent-free menthyl butyrate via response surface methodology catalyzed by a novel thermostable lipase from Geobacillus zalihae. PMC. [Link]

• Zeki, N. S. A., et al. (2010). Kinetic Study of Esterification Reaction. ResearchGate. [Link]

• Heathcock, C. H., et al. (1986). Transesterification of Methyl Esters of Aromatic and α,β-Unsaturated Acids with Bulky Alcohols. Organic Syntheses. [Link]

• Divakar, S., & Manohar, B. (2013). Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification. PMC. [Link]

• Tanimoto, H., et al. (2021). Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Beilstein Journal of Organic Chemistry. [Link]

• Purwaningsih, Y., et al. (2022). Esterification of Cinnamic Acid Using Menthol and Its Activity as Lowering Glucose Levels Using Anthrone Sulfate. Jurnal Universitas Sebelas Maret. [Link]

• Wheeler, R. (1912). A Revision of the Esters of Menthol. University of Wisconsin-Madison. [Link]

• Istrati, D. I., et al. (2021). Synthesis of Some Menthol Esters with Fatty Acids. Analele Universității din Craiova, Seria Chimie. [Link]

• Brown, R. C. (2018). Preparation of Methyl Ester Precursors of Biologically Active Agents. Taylor & Francis Online. [Link]

• ChemBAM. (n.d.). Kinetics of Ester Formation via Fischer Esterification. ChemBAM. [Link]

• Schering, A. (1979). Menthyl esters, process for their preparation and their use in enantiomer separation of chiral carboxylic acids.

• Moreira, K. S., et al. (2020). Efficient biotechnological synthesis of flavor esters using a low-cost biocatalyst with immobilized Rhizomucor miehei lipase. ResearchGate. [Link]

• Kaur, M., et al. (2019). Synthesis of Methyl Butyrate Catalyzed by Lipase from Aspergillus fumigatus. Journal of Oleo Science. [Link]

• Chasanah, U., et al. (2016). Synthesis Of L-Menthyl Acetic by Esterification L-Menthol and Acetic Anhydride with Variation Of Time. ResearchGate. [Link]

• Kaur, M., et al. (2019). Synthesis of Methyl Butyrate Catalyzed by Lipase from Aspergillus fumigatus. PubMed. [Link]

• Nesterkina, M., et al. (2017). (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. MDPI. [Link]

• Mujahid, M. (2011). Production and Purification of Fatty Acid Methyl Esters from Plant Oils of Different Origin. University of Greenwich. [Link]

• Singh, S. P., & Singh, D. (2020). Current Trends in Separation and Purification of Fatty Acid Methyl Ester. ResearchGate. [Link]

• Tanimoto, H., et al. (2021). Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Beilstein Journals. [Link]

• The Good Scents Company. (n.d.). menthyl 2-methyl butyrate. The Good Scents Company. [Link]

• Tufan, B., & Avsar, G. (2001). Enzymatic Esterification of (−)-Menthol with Fatty Acids in Solvent by a Commercial Lipase from Candida rugosa. AOCS. [Link]

• AJT Chemistry. (2021). Menthol/Isomenthol/Neomenthol/Neoisomenthol/Esterification. YouTube. [Link]

• Nesterkina, M., et al. (2017). (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. ResearchGate. [Link]

• Howard, A. (1938). Process of making crystalline menthol.

• Nesterkina, M., et al. (2017). Synthesis of (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 4-aminobutyrate.... ResearchGate. [Link]

Sources

• 1. chembam.com [chembam.com]
• 2. m.youtube.com [m.youtube.com]
• 3. jurnal.uns.ac.id [jurnal.uns.ac.id]
• 4. chimie.ucv.ro [chimie.ucv.ro]
• 5. minds.wisconsin.edu [minds.wisconsin.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

resolving GC-MS co-elution issues for 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Welcome to the Technical Support Center. This resource is engineered for researchers, analytical scientists, and drug development professionals dealing with the complex chromatographic behavior of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate (commonly known as menthyl 2-methylbutyrate).

Because this molecule possesses multiple stereocenters—three on the menthyl ring and one on the 2-methylbutyrate chain—it presents severe co-elution challenges in Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides the causality behind these co-elutions and field-proven, self-validating protocols to resolve them.

Diagnostic Workflow for Co-elution Resolution

Diagnostic workflow for resolving GC-MS co-elution of menthyl 2-methylbutyrate.

Troubleshooting Guide: Diagnosing and Resolving Overlap

Q1: My chromatogram shows a broad, asymmetrical peak for menthyl 2-methylbutyrate on a standard DB-5 column. How do I determine the root cause of the co-elution? A1: Confirming the nature of the co-elution is the critical first step. On standard non-polar (e.g., 5% phenyl) columns, diastereomers of menthyl esters often co-elute because their boiling points and polarities are nearly identical [[1]](). To diagnose this, acquire spectra in full scan mode across the peak (the beginning, apex, and tail).

• Causality: If the mass spectra change across the peak width, you are dealing with matrix interference from structurally distinct compounds. If the spectra remain identical but the peak is broad or exhibits shoulders, you are observing unresolved stereoisomers (e.g., isomenthyl or neomenthyl 2-methylbutyrate) 1.

Q2: I have confirmed diastereomer co-elution. Which stationary phase is required to resolve these stereoisomers? A2: Standard liquid stationary phases lack the spatial selectivity required for enantiomeric and diastereomeric separation. You must transition to a chiral capillary column 2. Derivatized cyclodextrin macromolecules, specifically permethylated β-cyclodextrin (e.g., Supelco β-DEX 120 or Astec CHIRALDEX), are the authoritative standard for menthol derivatives 3.

• Causality: These columns separate isomers based on the 3D spatial fit (inclusion complexation) of the menthyl moiety into the cyclodextrin cavity, rather than simple boiling point 4. For extreme profiling, tandem chiral columns (e.g., CycloSil-B coupled with BGB-175) have been proven to baseline-separate up to 8 complex menthol optical isomers [[5]]().

Q3: Even with a chiral column, I have slight peak overlap with a matrix component. How can I mathematically resolve this without further changing my hardware? A3: When chromatographic resolution reaches its physical limit, apply Mass Spectral Deconvolution using the Automated Mass Spectral Deconvolution and Identification System (AMDIS) [[6]]().

• Causality: AMDIS tracks the rate of rise and fall (kinetic peak shape) of individual ion profiles 7. Because co-eluting matrix components rarely have the exact same retention time apex and peak shape as your target analyte, AMDIS extracts "pure" component spectra by isolating ions that share identical kinetic profiles, effectively subtracting the interfering background .

Quantitative Data & Parameter Selection

Table 1: Stationary Phase Selection for Menthyl Ester Separation

Column Type	Mechanism of Separation	Suitability for Menthyl Esters	Typical Max Temp
5% Phenyl-methylpolysiloxane (e.g., DB-5)	Boiling point & weak dipole interactions	Poor (Co-elution of diastereomers)	325°C
Permethylated β-Cyclodextrin (e.g., β-DEX 120)	3D Spatial Inclusion Complexation	Excellent (Baseline resolution of isomers)	220°C
Trifluoroacetyl γ-Cyclodextrin (e.g., CHIRALDEX G-TA)	Surface interactions & hydrogen bonding	Good (Alternative selectivity for polar matrices)	200°C

Table 2: Diagnostic m/z Ions for Menthyl 2-Methylbutyrate Deconvolution

m/z Fragment	Origin / Structural Assignment	Utility in AMDIS Deconvolution
83	Cyclohexyl ring cleavage (Base Peak)	Primary quantifier; high abundance but low specificity.
95	Menthene fragment	Secondary qualifier; useful for tracking the menthyl moiety.
138	Menthene radical cation (Loss of acid)	Strong diagnostic ion for menthyl esters; highly specific.
57 / 85	2-methylbutyrate chain fragments	Differentiates from other menthyl esters (e.g., acetate, isovalerate).

Step-by-Step Experimental Methodologies

Protocol 1: Chiral GC-MS Method Optimization for Menthyl Esters

This protocol establishes a self-validating chromatographic method to physically separate stereoisomers prior to MS detection.

• Column Installation: Install a 30 m × 0.25 mm i.d. permethylated β-cyclodextrin capillary column (film thickness 0.25 μm). Condition the column at 200°C for 2 hours to remove siloxane bleed.

• Isothermal Temperature Mapping: Set the initial GC oven temperature to an isothermal hold at 90°C. Causality: Chiral separations rely heavily on inclusion complexation. Lower temperatures increase the residence time of the analyte within the cyclodextrin cavity, drastically enhancing enantioselectivity 4.

• Ramp Rate Optimization: If the isothermal run exceeds 45 minutes, implement a shallow temperature ramp of 1°C to 2°C/min from 85°C to 120°C. Fast ramps will collapse the chiral resolution 1.

• System Validation: Inject a standard mixture containing menthyl 2-methylbutyrate and neomenthyl 2-methylbutyrate. Calculate the resolution factor ( Rs​ ). An Rs​>1.5 indicates successful baseline separation, validating the system for unknown sample analysis.

Protocol 2: AMDIS Deconvolution Workflow for Co-eluting Peaks

Use this protocol when chromatographic resolution fails due to complex biological matrices.

• Data Acquisition: Acquire full-scan GC-MS data (e.g., m/z 40–300). Critical Step: Ensure the scan rate provides at least 10–15 data points across the peak width. AMDIS requires sufficient kinetic data to model the ion profiles accurately 7.

• Noise Analysis & Baseline Definition: Import the .D or .RAW file into AMDIS. Run the "Noise Analysis" algorithm to dynamically calculate and subtract the background noise level 6.

• Ion Profile Tracking: Execute the deconvolution. The software will analyze the rate of rise and fall for all m/z traces. Ions with identical apex retention times and symmetrical peak shapes are grouped into a single "purified" component [[6]]().

• Spectral Validation: Extract the deconvoluted spectrum and compare it against the NIST mass spectral library. A match factor >850 combined with the presence of diagnostic ions (m/z 83, 138) confirms the successful isolation of menthyl 2-methylbutyrate.

Frequently Asked Questions (FAQs)

Q: Can I use a polar DB-WAX column instead of a chiral column to separate the isomers? A: While polar columns like DB-WAX provide different selectivity than non-polar DB-5 columns and can separate some positional isomers, they lack the physical chiral cavities required to separate the enantiomers and closely related diastereomers of complex menthyl esters. A cyclodextrin-based column is mandatory for true stereochemical resolution.

Q: Why is my AMDIS match factor low even after deconvolution? A: A low match factor post-deconvolution usually indicates one of two things: 1) The co-eluting peaks are diastereomers (which have nearly identical mass spectra, rendering deconvolution ineffective), or 2) The MS data acquisition rate was too slow. Ensure you are acquiring at least 10 scans across the peak to provide AMDIS with enough data points to accurately model the kinetic profiles.

References

• BenchChem. Technical Support Center: Resolving Isomer Co-elution in GC-MS Analysis. 1

• Sigma-Aldrich. Astec CHIRALDEX and Supelco DEX Chiral GC Columns. 3

• Chromatography Today. Adding more Power to your GC-MS Analysis through Deconvolution. 7

• LCGC International. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. 4

• CORESTA. Establishment configuration analysis technology of menthol isomer.5

• AMDIS.net. Detailed Information about AMDIS.6

• Gcms.cz. A Guide to the Analysis of Chiral Compounds by GC. 2

• Chromessence. Fragrance GC/MS Deconvolution.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. coresta.org [coresta.org]
• 6. AMDIS Detailed [amdis.net]
• 7. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Preventing Hydrolysis of Menthyl 2-Methylbutyrate During Aqueous Extraction

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals dealing with the isolation and purification of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate (menthyl 2-methylbutyrate). While the bulky menthyl group provides steric shielding, this ester remains highly susceptible to hydrolysis during standard aqueous workups. Below, you will find mechanistic explanations, troubleshooting steps, and a self-validating protocol to ensure maximum yield and structural integrity.

Mechanistic FAQs: Understanding the Causality

Q: Why does menthyl 2-methylbutyrate hydrolyze during standard aqueous workup despite the steric bulk of the menthyl group? A: While the 2-isopropyl-5-methylcyclohexyl (menthyl) moiety provides significant steric hindrance around the ester carbonyl, it does not render the bond immune to nucleophilic attack by water. The degradation rate is heavily dependent on the pH of the aqueous phase. Specifically, hydroxyl ions ( OH− ) catalyze ester hydrolysis 100 to 1000 times more actively than hydrogen ions ( H+ )[1]. If a basic wash (e.g., using unbuffered NaHCO3​ ) is employed to neutralize residual acids, the rate of base-promoted acyl cleavage (saponification) rapidly outpaces phase separation.

Q: How does temperature influence degradation during the washing steps? A: Ester hydrolysis is an endothermic activation process governed by Arrhenius kinetics. During exothermic quenching or solvent evaporation, localized heating provides the activation energy necessary for hydrolysis to occur. Maintaining the extraction environment below room temperature (ideally 0–4°C) suppresses the kinetic energy of water molecules, effectively pausing heat-induced decomposition[2].

Q: Can trace impurities from the upstream reaction mixture promote hydrolysis? A: Yes. Transition metal ions can act as Lewis acids, coordinating to the carbonyl oxygen of the ester. This coordination withdraws electron density, increasing the electrophilicity of the carbonyl carbon and making it highly susceptible to attack by weak nucleophiles like water. The addition of chelating agents (e.g., EDTA) to the aqueous wash can complex these metal ions, removing their catalytic effect and stabilizing the ester[3].

Troubleshooting Guide: Common Extraction Failures

Issue 1: Significant yield loss after neutralizing an acidic reaction mixture with an aqueous base.

• Root Cause: Using strong bases or highly concentrated carbonate solutions pushes the pH into the highly alkaline range (pH > 9), triggering rapid base-catalyzed hydrolysis.

• Solution: Utilize a mild buffer system. Preformulation studies on menthol-derived prodrugs and carbonates indicate that chemical stability is significantly greater at a slightly acidic pH (pH 5.0–5.8) compared to physiological (pH 7.4) or alkaline pH levels[4]. Switch to a dilute acetate or phosphate buffer (pH 5.5) for your neutralization washes.

Issue 2: Emulsion formation prolongs aqueous contact time, leading to degradation.

• Root Cause: Menthyl 2-methylbutyrate is highly lipophilic. When vigorously agitated with water, it can form stable micro-emulsions. This vastly increases the interfacial surface area between the organic and aqueous phases, accelerating hydrolysis.

• Solution: Suppress aqueous solubility and break emulsions by utilizing the "salting-out" effect. Saturating the aqueous phase with NaCl (brine) decreases the hydration of the ester molecules, forcing them entirely into the organic phase and ensuring rapid phase separation[1].

Quantitative Data: Hydrolysis Kinetics

The table below summarizes the relative impact of pH and temperature on ester hydrolysis rates, demonstrating why precise parameter control is critical during extraction.

Extraction pH	Temperature (°C)	Hydrolysis Catalyst	Relative Hydrolysis Rate / Stability
pH 1.2 (Highly Acidic)	37°C	H+ ions	Moderate degradation[4]
pH 5.0 - 5.8 (Mildly Acidic)	0 - 4°C	None (Optimized)	Maximum Stability / Minimal Loss [2][4]
pH 7.4 (Physiological)	37°C	H2​O	Moderate to High degradation[4]
pH 9.0+ (Alkaline)	> 25°C	OH− ions	Very High (100–1000x faster than acidic)[1]

Validated Protocol: Hydrolysis-Resistant Aqueous Extraction

To ensure a self-validating system where each step actively prevents degradation, follow this optimized step-by-step methodology:

• Thermal Quenching: Transfer the crude reaction mixture containing menthyl 2-methylbutyrate to a separation vessel submerged in an ice-water bath. Cool the mixture to 0–4°C to minimize thermal kinetic energy[2].

• Organic Dilution: Dilute the mixture with a non-polar, water-immiscible organic solvent (e.g., MTBE, Hexane, or Dichloromethane) to reduce the concentration of the ester at the aqueous boundary layer.

• pH-Controlled Wash: Wash the organic layer with a pre-chilled (4°C) aqueous buffer solution adjusted to pH 5.5 . Critical step: Do not use unbuffered NaOH or strong Na2​CO3​ solutions[4].

• Chelation Wash (Optional but Recommended): If metal catalysts were used during the upstream synthesis, incorporate 0.1 M EDTA into the first aqueous wash to complex and remove residual metal ions[3].

• Salting-Out (Brine Wash): Perform a final wash with cold, saturated aqueous NaCl (brine). This breaks micro-emulsions, reduces the aqueous solubility of the ester, and ensures rapid phase separation[1].

• Desiccation: Immediately dry the isolated organic phase over anhydrous sodium sulfate ( Na2​SO4​ ) or magnesium sulfate ( MgSO4​ ) to remove dissolved trace water[2]. Filter off the drying agent.

• Concentration: Evaporate the solvent under reduced pressure using a rotary evaporator. Keep the water-bath temperature strictly below 30°C to yield the stable, purified ester.

Process Visualization

Fig 1: Optimized workflow for aqueous extraction of menthyl 2-methylbutyrate to prevent hydrolysis.

Sources

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. carbodiimide.com [carbodiimide.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Reducing Byproduct Impurities in 2-(Isopropyl)-5-methylcyclohexyl 2-Methylbutyrate Esterification

Welcome to the technical support guide for the synthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, a key fragrance and flavoring ester. This document provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the esterification process. Our focus is on practical, field-proven insights grounded in established chemical principles.

Section 1: Understanding the Core Reaction and Primary Impurity Pathways

The synthesis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, often referred to as menthyl 2-methylbutyrate, is typically achieved through the Fischer-Speier esterification of menthol with 2-methylbutyric acid.[1] This acid-catalyzed reaction, while straightforward, is reversible and can be plagued by several side reactions that lead to common impurities.[2][3]

The primary impurity concerns stem from the menthol starting material, a secondary alcohol prone to acid-catalyzed dehydration.[4][5] Other potential impurities include unreacted starting materials and byproducts from transesterification if other alcohols are present.

dot

Caption: Core reaction pathway and major impurity sources.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the synthesis and purification of menthyl 2-methylbutyrate.

Q1: What are the primary byproduct impurities I should expect?

A1: The most significant impurities are typically:

• Menthene Isomers: These are products of the acid-catalyzed dehydration of menthol.[6][7] The reaction proceeds via an E1 elimination mechanism, often yielding a mixture of 1-menthene, 2-menthene, and 3-menthene.[8]

• Unreacted Starting Materials: Residual menthol and 2-methylbutyric acid will be present if the reaction does not go to completion.[2]

• Transesterification Products: If the alcohol used for esterification contains other alcohol impurities (e.g., ethanol used as a solvent), you may see the formation of ethyl 2-methylbutyrate.[9]

Q2: Which acid catalyst is optimal for minimizing dehydration byproducts?

A2: While strong acids like sulfuric acid are effective catalysts for esterification, they are also strong dehydrating agents.[8] For secondary alcohols like menthol, milder acid catalysts are generally preferred to minimize the formation of menthenes.

• Phosphoric Acid (H₃PO₄): Often the preferred choice as it is less oxidizing and less prone to causing charring and other side reactions compared to sulfuric acid.[6]

• p-Toluenesulfonic acid (p-TsOH): A solid, organic-soluble acid that is also effective and can be easier to handle.[10]

• Lewis Acids (e.g., Sc(OTf)₃, ZrCl₄): These can be effective catalysts and may offer milder reaction conditions.[11]

• Solid Acid Catalysts (e.g., Amberlyst 15): These can be easily filtered out of the reaction mixture, simplifying the workup and neutralization process.[12]

Q3: How can I drive the esterification reaction to completion to reduce unreacted starting materials?

A3: Fischer esterification is an equilibrium process.[11] To shift the equilibrium towards the product side, several strategies can be employed:

• Use of Excess Reactant: Employing a molar excess of one of the reactants (typically the less expensive one, which is often 2-methylbutyric acid) can drive the reaction forward.[2]

• Water Removal: The water produced during the reaction can be removed to prevent the reverse hydrolysis reaction. This is commonly achieved using a Dean-Stark apparatus during reflux.[10]

• Reaction Time and Temperature: Ensure adequate reaction time and temperature. For secondary alcohols, temperatures in the range of 60-110°C are typical.[1] Monitoring the reaction progress by techniques like TLC or GC can help determine the optimal reaction time.[8]

Q4: Are there alternative, "greener" synthesis methods to reduce impurities from the outset?

A4: Yes, biocatalysis offers a milder and more selective alternative to traditional acid catalysis.

• Enzymatic Esterification: Lipases can be used to catalyze the esterification of menthol.[13] These reactions are often highly selective, proceed at lower temperatures, and avoid the formation of acid-catalyzed dehydration byproducts.[14] Lipases from sources like Candida rugosa have shown high conversion rates for menthol esterification.[13] Using an acyl donor like vinyl butyrate for transesterification with a lipase can also yield the desired product with high efficiency.[15]

Section 3: Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues related to byproduct impurities.

Observed Issue	Probable Cause(s)	Recommended Solution(s)
High levels of menthene isomers in the crude product.	- Reaction temperature is too high. - Acid catalyst is too strong or used in excess.	- Lower the reaction temperature. For menthol, a temperature range of 100-140°C is often cited for dehydration, so staying below this for esterification is key.[8] - Switch to a milder catalyst like phosphoric acid or p-TsOH.[6][10] - Reduce the concentration of the acid catalyst.
Significant amounts of unreacted menthol and/or 2-methylbutyric acid remain.	- Incomplete reaction due to equilibrium. - Insufficient reaction time or temperature. - Ineffective water removal.	- Use a molar excess of one reactant (e.g., 1.5 to 2 equivalents of 2-methylbutyric acid). - Increase the reaction time and monitor progress via TLC or GC.[8] - If using reflux, employ a Dean-Stark trap to continuously remove water.[10]
Presence of an unexpected, more volatile ester (e.g., ethyl 2-methylbutyrate).	- Contamination of reactants or use of an alcohol solvent (e.g., ethanol) leading to transesterification.[9]	- Ensure the purity of starting materials. - If a solvent is necessary, use a non-polar, aprotic solvent like toluene or hexane, which can also aid in azeotropic water removal.[1]
Product has a poor odor profile despite good purity by GC.	- Trace amounts of acidic residues remaining after workup. - Oxidation byproducts.	- After the reaction, consider removing the catalyst before neutralization and washing.[16] - Wash the organic layer with a dilute sodium bicarbonate solution to neutralize any remaining acid, followed by a water or brine wash.[6]

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Caption: A decision-making workflow for troubleshooting impurities.

Section 4: Experimental Protocols for Purification

After minimizing byproduct formation during the reaction, purification is critical. Fractional distillation is a highly effective method for separating the desired ester from both more volatile (menthenes) and less volatile (unreacted menthol, acid) impurities.[17][18]

Protocol: Fractional Distillation of Crude 2-(Isopropyl)-5-methylcyclohexyl 2-Methylbutyrate

• Neutralization and Workup:

  • Cool the reaction mixture to room temperature.

  • If a non-polar solvent like toluene was used, dilute further with the same solvent or ethyl acetate.

  • Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize any remaining acid catalyst and unreacted 2-methylbutyric acid.[6] Check the aqueous layer with pH paper to ensure it is neutral or slightly basic.

  • Wash the organic layer with water, followed by a brine solution to aid in phase separation.

  • Drain the organic layer into a clean flask and dry over anhydrous sodium sulfate or magnesium sulfate.[6]

  • Filter to remove the drying agent and concentrate the organic phase using a rotary evaporator to remove the solvent.

• Fractional Distillation Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a Vigreux column, a condenser, a distillation head with a thermometer, and collection flasks. Ensure all joints are properly sealed.[4]

  • Add the crude, concentrated ester and a few boiling chips to the distilling flask.

• Distillation Procedure:

  • Begin heating the flask gently with a heating mantle.

  • Fraction 1 (Low-boiling impurities): Collect the initial distillate, which will primarily consist of any remaining solvent and the lower-boiling menthene isomers (boiling point approx. 165-176°C).[8]

  • Fraction 2 (Product): As the temperature rises and stabilizes at the boiling point of the target ester (approx. 245-247°C at atmospheric pressure, though vacuum distillation is recommended to prevent degradation), switch to a clean collection flask. Collect the fraction that distills over at a steady temperature.

  • Residue (High-boiling impurities): Stop the distillation before the flask goes to dryness. The remaining residue will contain unreacted menthol (boiling point approx. 212°C, but will come over later than the ester due to hydrogen bonding) and other high-boiling point impurities.

• Analysis:

  • Analyze the collected product fraction by Gas Chromatography (GC) to confirm its purity.

Section 5: References

• Experiment 5: Alcohol Dehydration of Menthol. (n.d.). Retrieved from [Link]

• 06-MentholDehydration. (n.d.). Scribd. Retrieved from [Link]

• Etzold, B., & Jess, A. (2008). Heterogeneously catalyzed epimerization of menthol stereoisomers - An instructive example to account for diffusion limitations in complex reaction networks. Chemical Engineering & Technology, 31(9), 1282-1289.

• Heterogeneously catalyzed epimerization of menthol stereoisomers - An instructive example to account for diffusion limitations in complex reaction networks. (n.d.). FAU CRIS. Retrieved from [Link]

• International Scientific Organization. (n.d.). Extraction, Production and Analysis Techniques for Menthol: A review. Retrieved from [Link]

• Technoilogy. (2025, February 21). Methylester Distillation: Enhancing Biodiesel Purity and Efficiency. Retrieved from [Link]

• ESTERIFICATION OF CINNAMIC ACID USING MENTHOL AND ITS ACTIVITY AS LOWERING GLUCOSE LEVELS USING ANTHRONE SULFATE. (2022, April 29). Jurnal Universitas Sebelas Maret. Retrieved from [Link]

• Institute For Research In Schools. (n.d.). Towards Greener Fragrances Esterification Reactions With Ionic Liquids. Retrieved from [Link]

• Odinity. (2014, April 15). Multi-step Synthesis of Fragrances. Retrieved from [Link]

• Cyberlipid. (n.d.). FA purification. Retrieved from [Link]

• Quora. (2017, August 15). What are the modifications to improve the purity of ester?. Retrieved from [Link]

• ResearchGate. (n.d.). Application of Green Chemical Synthesis Technology in Fragrance Industry. Retrieved from [Link]

• Enzymatic Synthesis of L-Menthyl Esters in Organic Solvent-Free System. (n.d.). Retrieved from [Link]

• Dehydration of menthol: Development of an undergraduate organic laboratory experiment. (2019, April 16). Retrieved from [Link]

• Enzymatic Esterification of (−)-Menthol with Fatty Acids in Solvent by a Commercial Lipase from Candida rugosa. (n.d.). Retrieved from [Link]

• PMC. (2025, September 11). Menthol and Its Derivatives: Exploring the Medical Application Potential. Retrieved from [Link]

• Google Patents. (n.d.). EP0022972A1 - Menthyl esters, process for their preparation and their use in enantiomer separation of chiral carboxylic acids. Retrieved from

• Google Patents. (n.d.). US6635775B1 - Reduced odor esters and process for producing same. Retrieved from

• Chemistry LibreTexts. (2024, March 27). 6: Strategies in (-)-Menthol Synthesis. Retrieved from [Link]

• Consolidated Chemical. (n.d.). 2-Methyl Butyric Acid | Aroma/Fragrance Compound. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Menthol - A Cool Place -Page 1. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Biocatalytic enantiomeric resolution of L-menthol from an eight isomeric menthol mixture through transesterification. Retrieved from [Link]

• The Good Scents Company. (n.d.). menthyl 2-methyl butyrate. Retrieved from [Link]

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. (n.d.). Retrieved from [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 10). Transesterification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate — Chemical Substance Information. (n.d.). Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• methyl butyrate. (2025, May 20). Retrieved from [Link]

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. (2021, February 5). Retrieved from [Link]

• PubMed. (2019, October 3). Synthesis of Methyl Butyrate Catalyzed by Lipase from Aspergillus fumigatus. Retrieved from [Link]

• Beilstein Journals. (2021, February 24). Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Retrieved from [Link]

• Student Academic Success. (2025, June 15). Organic Reactions: Esterification & Transesterification. Retrieved from [Link]

• Semantic Scholar. (n.d.). Transesterification of Vegetable Oils: a Review. Retrieved from [Link]

• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-Aminobutyrate Hydrochloride. (2025, October 16). Retrieved from [Link]

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Technical Support Center: Mobile Phase Optimization for HPLC Analysis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on mobile phase optimization and troubleshooting. Our approach moves beyond simple protocols to explain the underlying chromatographic principles, ensuring you can develop robust and reliable analytical methods.

The analyte, an ester of menthol and 2-methylbutyric acid, presents a unique analytical challenge. Due to multiple chiral centers, the primary goal is often the separation of its diastereomers. Unlike enantiomers, diastereomers possess different physicochemical properties, making them separable on standard achiral stationary phases, provided the mobile phase is meticulously optimized to exploit these subtle differences[1].

Part 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses common initial questions to establish a strong theoretical foundation before proceeding to experimental work.

Q1: What is the most common HPLC mode for analyzing 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate? A1: Reversed-Phase (RP) HPLC is the predominant mode for this analyte. The compound is a relatively non-polar ester, making it well-suited for retention on a non-polar stationary phase (like C18 or Phenyl) with a polar mobile phase. The mobile phase typically consists of a mixture of water and a miscible organic solvent such as acetonitrile or methanol[1][2]. While less common, Normal-Phase (NP) HPLC using a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane/isopropanol) can also be a powerful alternative for resolving diastereomers[1][3].

Q2: What are the recommended starting mobile phases for method development on a C18 column? A2: For initial screening, two primary mobile phase systems are recommended:

• System A: Water and Acetonitrile (ACN)

• System B: Water and Methanol (MeOH)

It is advisable to run a broad gradient elution (e.g., 5% to 95% organic solvent) with both systems. This initial screening helps determine the approximate solvent composition required for elution and reveals which organic modifier provides better selectivity for the analyte and any related impurities or diastereomers[1].

Q3: Is pH control of the mobile phase necessary for this neutral ester? A3: While the analyte itself is neutral and not directly affected by pH, controlling the mobile phase pH is still a critical consideration for method robustness and good peak shape[4]. Most peak shape issues, particularly tailing, for neutral compounds arise from secondary interactions with the silica backbone of the column. At a mid-range pH, residual silanol groups (Si-OH) on the silica surface can be ionized (Si-O⁻) and cause tailing of polarizable analytes. Adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the aqueous portion of the mobile phase can suppress this ionization, leading to more symmetrical peaks[5][6]. A mobile phase pH between 2.5 and 3.5 is a common starting point for this purpose.

Q4: My diastereomers are co-eluting. Is a chiral column required? A4: Not necessarily. Because diastereomers have distinct physical properties, they can often be separated on standard achiral columns[1]. Co-elution is a selectivity problem, which can typically be solved by modifying the mobile phase or stationary phase. Before investing in a chiral column, exhaust all options with your existing achiral columns. This includes changing the organic modifier (Methanol vs. Acetonitrile), fine-tuning the solvent strength, adjusting the temperature, or trying a different achiral stationary phase (e.g., a Phenyl or Cyano column) which may offer different interaction mechanisms[1].

Part 2: A Systematic Workflow for Mobile Phase Optimization

Effective optimization is a logical, stepwise process, not a random walk. The goal is to find the ideal balance between resolution, analysis time, and peak shape. The following workflow provides a robust framework for achieving this.

Caption: A systematic workflow for HPLC mobile phase optimization.

Experimental Protocol: Step-by-Step Optimization

1. Initial Screening (Finding the Playing Field)

• Objective: To quickly identify the most promising column and organic modifier combination.

• Procedure:

  • Select at least two different reversed-phase columns (e.g., a standard C18 and a Phenyl-Hexyl).

  • Prepare two mobile phase systems:

    • System 1: A = 0.1% Formic Acid in Water, B = Acetonitrile.

    • System 2: A = 0.1% Formic Acid in Water, B = Methanol.

  • For each column, run a broad linear gradient from 5% B to 95% B over 20-30 minutes.

  • Analysis: Compare the chromatograms. Look for the combination that shows the greatest separation between your target peaks (highest selectivity). Note the peak shape and elution time.

2. Gradient to Isocratic Conversion (Focusing the Effort)

• Objective: To establish an efficient isocratic method based on the screening results.

• Procedure:

  • Using the best column/solvent combination from Step 1, determine the percentage of organic solvent (%B) at which your analyte elutes during the gradient run.

  • Calculate the starting isocratic %B using this value as a starting point. A common practice is to slightly decrease this percentage (e.g., by 5-10%) to ensure adequate retention.

  • Run the analysis with the calculated isocratic mobile phase.

3. Fine-Tuning the Mobile Phase Composition (Maximizing Resolution)

• Objective: To achieve baseline separation (Resolution, Rs > 2.0) of all critical pairs, especially diastereomers.

• Procedure:

  • Systematically adjust the isocratic mobile phase composition in small increments (e.g., 1-2%).[1]

  • If resolution is insufficient, decrease the %B to increase retention and allow more time for interaction with the stationary phase.

  • If run time is too long, cautiously increase the %B, ensuring resolution remains acceptable.

  • Expert Tip: Acetonitrile and Methanol offer different selectivities. Acetonitrile is aprotic and a stronger solvent, often resulting in sharper peaks. Methanol is protic and can engage in hydrogen bonding, which may provide unique selectivity for certain analytes. If you are struggling with co-elution, trying a ternary mixture (e.g., Water/ACN/MeOH) or switching the organic modifier completely is a powerful tool[1][2].

4. Temperature and Flow Rate Optimization (Final Polish)

• Objective: To improve peak efficiency and fine-tune selectivity.

• Procedure:

  • Temperature: Analyze samples at different column temperatures (e.g., 25°C, 35°C, 45°C). Increasing temperature generally decreases mobile phase viscosity (lowering backpressure) and can sometimes improve peak shape and alter selectivity, potentially resolving stubborn peaks[1].

  • Flow Rate: While a standard flow rate (e.g., 1.0 mL/min for a 4.6 mm ID column) is a good starting point, small adjustments can be beneficial. Lowering the flow rate can sometimes increase resolution at the cost of longer run times, whereas a higher flow rate speeds up analysis but may compromise separation[7].

Part 3: Troubleshooting Guide

Even with a systematic approach, problems can arise. This section provides a logical framework for diagnosing and solving common chromatographic issues.

Caption: A troubleshooting decision tree for common peak shape problems.

Q&A: Specific Troubleshooting Scenarios

Problem: Poor Resolution

• Q: I've adjusted my isocratic Water/Acetonitrile mobile phase, but two diastereomer peaks remain unresolved. What's my next move?

  • A: This indicates a lack of selectivity with ACN. The most effective next step is to switch your organic modifier to Methanol[1]. Prepare a Water/Methanol mobile phase at a similar solvent strength and re-evaluate the separation. The different chemical nature of methanol may alter the interactions enough to achieve resolution. If that fails, consider a different stationary phase like a Phenyl-Hexyl column, which provides pi-pi interactions and can offer unique selectivity for aromatic and ester-containing compounds.

Problem: Peak Tailing

• Q: I am analyzing my neutral ester and observing significant peak tailing, even with an end-capped C18 column. What mobile phase adjustments can I make?

  • A: Peak tailing for neutral compounds on modern columns often points to subtle secondary interactions or physical issues[4][8].

    • Confirm Mobile Phase Acidity: First, ensure you have a low concentration of acid (e.g., 0.1% formic acid or phosphoric acid) in your aqueous phase to fully suppress any residual silanol activity[8][9].

    • Check for Contamination: If tailing appears over time, your column inlet may be contaminated. Flush the column with a strong solvent (e.g., isopropanol).

    • Rule out Overload: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves dramatically, you were operating in an overloaded condition[4].

Problem: Unstable Retention Times

• Q: My retention times are drifting to be shorter with each injection. What is the most likely mobile phase-related cause?

  • A: A gradual decrease in retention time often suggests a change in the stationary phase or inadequate system equilibration[10]. However, from a mobile phase perspective:

    • Inadequate Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting the analysis sequence. This can take 15-30 minutes or more, especially when switching between mobile phases with different organic modifiers[11].

    • Mobile Phase Composition Error: If using a premixed mobile phase, ensure it was prepared accurately and is not evaporating, which would change the organic-to-aqueous ratio. If using an online mixing pump, ensure the pump is functioning correctly and the solvent lines are properly primed.

    • Temperature Fluctuation: Verify that the column oven is maintaining a stable temperature, as temperature changes can significantly impact retention times[7].

Part 4: Reference Data

For convenience, the properties of common reversed-phase solvents and a summary of their effects are provided below.

Table 1: Physicochemical Properties of Common HPLC Solvents

Solvent	Polarity Index	UV Cutoff (nm)	Viscosity (cP at 20°C)	Elution Strength (Reversed-Phase)
Water	10.2	~180	1.00	Weakest
Methanol	5.1	205	0.60	Intermediate
Acetonitrile	5.8	190	0.37	Strongest

Data compiled from various chromatography resources.

Table 2: Summary of Mobile Phase Parameter Effects

Parameter Change	Effect on Retention Time	Effect on Resolution	Effect on Backpressure	Primary Rationale
Increase % Organic	Decreases	Usually Decreases	Decreases	Reduces mobile phase polarity, speeding up elution.
Switch ACN to MeOH	Varies	Varies (Alters Selectivity)	Increases	Methanol is more viscous and offers different chemical interactions (protic).
Increase Temperature	Decreases	Varies (Can Improve)	Decreases	Reduces mobile phase viscosity and can alter interaction thermodynamics.[1]
Increase Flow Rate	Decreases	Usually Decreases	Increases	Less time for analyte-stationary phase interaction.[2]
Add Acid (e.g., 0.1% FA)	Minimal for Neutral Analyte	Can Improve Peak Shape	Minimal	Suppresses silanol ionization, reducing peak tailing.[4][9]

References

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI Blog. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems. LCGC International. Retrieved from [Link]

• IntechOpen. (2018, October 10). New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. IntechOpen. Retrieved from [Link]

• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize. Welch Materials. Retrieved from [Link]

• Waters Corporation. (n.d.). Enantiomeric and Diastereomeric Resolutions of Chiral Pesticides by ACQUITY UPC2 with UV Detection. Waters Corporation. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Retrieved from [Link]

• YouTube. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. HPLC Professionals. Retrieved from [Link]

• AOCS. (2019, July 23). The Chromatographic Resolution of Chiral Lipids. AOCS. Retrieved from [Link]

• Osaka Soda. (n.d.). Troubleshooting | HPLC Q&A. Osaka Soda. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 3. aocs.org [aocs.org]
• 4. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 5. welch-us.com [welch-us.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. waters.com [waters.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Troubleshooting | HPLC Q&A | Technical Notes & Support | HPLC | Osaka Soda [sub.osaka-soda.co.jp]
• 11. Mobile Phase Solvent Pairing for HPLC - Allan Chemical Corporation | allanchem.com [allanchem.com]

Reference Data & Comparative Studies

GC retention indices of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate vs menthyl isovalerate

Resolving Isomeric Menthyl Esters: A Comparative Guide to GC Retention Indices and MS Fragmentation

In drug development and flavor chemistry, menthol derivatives are highly valued for their TRPM8 receptor activation (cooling effects) and unique olfactory profiles[1]. However, differentiating closely related structural isomers—specifically 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate (commonly known as menthyl 2-methylbutyrate) and menthyl isovalerate (menthyl 3-methylbutyrate)—poses a significant analytical challenge.

Because these diastereomeric esters share the same molecular weight (240.38 g/mol ) and nearly identical physical properties, they frequently co-elute on standard chromatographic systems. This guide provides an objective, data-driven comparison of their Gas Chromatography (GC) retention behavior and outlines a self-validating protocol for their definitive identification.

Structural Causality and Chromatographic Behavior

The sole structural difference between these two compounds lies in the branching position on the acyl chain:

• Menthyl Isovalerate: Features a methyl branch at the C3 (beta) position of the butyrate chain.

• Menthyl 2-Methylbutyrate: Features a methyl branch at the C2 (alpha) position, directly adjacent to the ester carbonyl.

The Causality of Elution: On non-polar stationary phases (such as 5% phenyl polydimethylsiloxane, e.g., DB-5 or HP-5MS), retention is primarily governed by dispersive forces and boiling point. The methyl group at the C2 position in menthyl 2-methylbutyrate creates slight steric shielding around the polar carbonyl oxygen, but paradoxically, 2-methylalkanoate esters consistently exhibit slightly higher boiling points and stronger stationary phase interactions than their 3-methylalkanoate counterparts[2][3]. Consequently, menthyl 2-methylbutyrate will always elute slightly after menthyl isovalerate when analyzed under identical conditions[4].

Quantitative Retention Indices Comparison

To objectively compare their performance and elution profiles, the Kovats Retention Indices (RI) are summarized below. Because the Δ RI is exceptionally small (< 10 units), high-resolution capillary chromatography is mandatory.

Compound	Acyl Branching	Kovats RI (Non-Polar: DB-5 / HP-5)	Elution Order	Key Odor / Application
Menthyl Isovalerate	3-methylbutyrate	~1516 – 1522[5][6]	First	Herbaceous, cooling, mild fruity[7]
Menthyl 2-Methylbutyrate	2-methylbutyrate	~1520 – 1526[4][8]	Second	Sweet, fruity, berry-like nuances

Note: Values are aggregated from standardized temperature-programmed GC-MS databases and comprehensive two-dimensional GC (GCxGC) studies.

Self-Validating GC-MS Analytical Protocol

To ensure absolute trustworthiness in your analytical workflow, the following step-by-step protocol establishes a self-validating system. It pairs a shallow temperature gradient (to maximize resolution) with an internal alkane standard (to calculate exact RI), followed by mass spectral deconvolution.

Step 1: Sample Preparation

• Dilute the essential oil or synthetic mixture to 1 mg/mL in GC-grade hexane.

• Causality: Overloading the column causes peak fronting, which artificially shifts retention times and obscures the minute <10 RI unit difference between these isomers.

Step 2: Instrument Parameters

• Column: DB-5MS or HP-5MS (30 m length × 0.25 mm internal diameter × 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Temperature Program (Critical): Initial oven temperature at 60°C (hold for 2 min), ramp at 3°C/min to 240°C, then hold for 5 min.

• Causality: A slow ramp rate (≤ 3°C/min) is non-negotiable. Faster ramps (e.g., 10°C/min) will compress the chromatogram, causing these two isomers to perfectly co-elute as a single unresolved peak.

Step 3: Dual-Validation via n-Alkanes

• Co-inject a homologous series of n-alkanes (C8–C20) under the exact same temperature program.

• Calculate the Kovats Retention Index using the standard logarithmic equation for isothermal runs, or the linear arithmetic equation for temperature-programmed runs. Menthyl isovalerate will elute just after pentadecane (C15, RI = 1500).

Step 4: Mass Spectral (MS) Differentiation Because the RIs are dangerously close, MS fragmentation acts as the final validation layer. Both compounds undergo ester cleavage yielding a dominant menthene radical cation (m/z 138 ) and an acylium ion (m/z 85 ).

• Differentiation: Look at the secondary fragmentation of the m/z 85 acylium ion (loss of CO to form m/z 57). In menthyl 2-methylbutyrate, this yields a sec-butyl cation, whereas menthyl isovalerate yields an isobutyl cation. Advanced deconvolution software (like AMDIS) can detect the subtle relative abundance shifts between m/z 85, 57, and 102 to confirm the specific isomer.

Analytical Workflow Visualization

The following logical decision tree dictates how a scientist should process the GC-MS data to resolve these compounds.

Analytical workflow for resolving isomeric menthyl esters using GC-MS and Retention Indices.

References

• Identification of Essential Oil Components by Gas Chromatography/Mass Spectrometry (Adams, R.P.) Diablo Analytical[Link]

• Variation in the chemical composition of essential oils from Mangifera indica L. leaves by comprehensive two-dimensional gas chromatography Redalyc.org[Link]

• GC-MS Analysis and Identification of Many Chemical Composition and antioxidant activity of Ruta graveolens L GSC Biological and Pharmaceutical Sciences[Link]

• Retention Indices for Frequently Reported Compounds of Plant Essential Oils National Institute of Standards and Technology (NIST) / AIP Publishing[Link]

• Menthol and Its Derivatives: Exploring the Medical Application Potential National Center for Biotechnology Information (PMC)[Link]

Sources

• 1. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. srd.nist.gov [srd.nist.gov]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. diabloanalytical.com [diabloanalytical.com]
• 6. redalyc.org [redalyc.org]
• 7. Flavor (taste) Ingredient Listing : Starting with M [thegoodscentscompany.com]
• 8. scribd.com [scribd.com]

comparing enzymatic vs chemical synthesis yields of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate

As the demand for high-purity flavor, fragrance, and pharmaceutical intermediates grows, the synthesis of sterically hindered esters like 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate (menthyl 2-methylbutyrate) requires rigorous process optimization. This guide objectively compares traditional chemical esterification against modern biocatalytic (enzymatic) pathways, providing application scientists with the mechanistic causality and experimental data needed to select the optimal synthetic route.

Mechanistic Bottlenecks & Causality

The synthesis of menthyl 2-methylbutyrate presents a classic steric challenge. L-menthol is a bulky secondary alcohol, while 2-methylbutyric acid features an α -branched chiral center. In traditional chemical synthesis, this dual steric hindrance severely impedes the formation of the tetrahedral intermediate during Fischer esterification. To overcome this high activation energy, extreme thermal conditions and strong acid catalysts (e.g., H2​SO4​ or p-TsOH) are required. However, these harsh conditions trigger a competing E1 elimination pathway, dehydrating menthol into menthene. This side reaction irreversibly consumes the substrate, capping1[1].

Conversely, biocatalytic routes utilize the highly evolved hydrophobic binding pockets of lipases (such as Candida antarctica Lipase B or Geobacillus zalihae T1 lipase). The enzyme's active site stabilizes the transition state via hydrogen bonding in the oxyanion hole, drastically lowering the activation energy without extreme heat. Operating at mild temperatures (40–60°C) completely suppresses the thermodynamic elimination pathway, allowing the esterification to proceed to 2[2]. Furthermore, 3 maximize volumetric productivity while maintaining strict stereoselectivity[3].

Workflow comparison of chemical vs. enzymatic synthesis of menthyl 2-methylbutyrate.

Quantitative Data Presentation

The following table summarizes the operational metrics and yield data comparing the two synthetic pathways, highlighting the efficiency of 4[4].

Parameter	Chemical Synthesis (Fischer)	Enzymatic Synthesis (Biocatalytic)
Catalyst	p-Toluenesulfonic acid (p-TsOH)	Immobilized Lipase B (C. antarctica)
Reaction Temperature	110°C (Reflux in Toluene)	50 - 60°C (Solvent-Free)
Reaction Time	4 - 6 hours	12 - 24 hours
Molar Yield	82 - 85%	95 - 99%
Stereoselectivity	Low (Risk of racemization)	High (Preserves enantiomeric excess)
Byproduct Profile	Menthene (dehydration of menthol)	Trace / None
Catalyst Recovery	None (Neutralized during workup)	High (Recoverable via filtration, >5 cycles)

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Chemical Synthesis (Fischer Esterification)

• Reagent Preparation : Combine L-Menthol (10 mmol, 1.0 eq) and 2-Methylbutyric acid (12 mmol, 1.2 eq) in a 50 mL round-bottom flask. Add 15 mL of anhydrous toluene and 0.5 mmol of p-TsOH.

• Apparatus Setup : Equip the flask with a Dean-Stark trap and a reflux condenser.

  • Causality: The use of a Dean-Stark apparatus is a thermodynamic necessity. By continuously removing the aqueous byproduct, the system leverages Le Chatelier's principle to prevent reverse hydrolysis.

• Reaction Execution : Heat the mixture to reflux (approx. 110°C) under vigorous stirring for 6 hours.

  • Self-Validation: The stoichiometric accumulation of water in the Dean-Stark trap (approx. 0.18 mL for 10 mmol) serves as a real-time, visual validator of reaction progression.

• Workup & Purification : Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO3​ (3 × 15 mL) to neutralize the acid catalyst and extract unreacted 2-methylbutyric acid. Wash with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify via vacuum distillation to isolate the ester.

Protocol B: Enzymatic Synthesis (Solvent-Free Biocatalysis)

• Reagent Preparation : In a 25 mL jacketed stirred-tank reactor, combine L-Menthol (10 mmol, 1.0 eq) and 2-Methylbutyric acid (30 mmol, 3.0 eq). The excess acid functions as both the acyl donor and the reaction medium.

• Catalyst & Water Control : Add 5% (w/w relative to substrates) of immobilized Candida antarctica Lipase B (Novozym 435). Suspend a porous basket containing 4Å molecular sieves above the stirring vortex.

  • Causality: Operating in a solvent-free regime maximizes substrate concentration, driving the equilibrium forward. The critical parameter is water activity ( aw​ ). Complete desiccation denatures the lipase by stripping its essential hydration shell, while excess water drives hydrolysis. The molecular sieves act as a self-regulating thermodynamic buffer, sequestering byproduct water while maintaining the micro-aqueous environment required for enzyme flexibility.

• Reaction Execution : Maintain the reactor at 50°C with gentle orbital stirring (150 rpm) for 24 hours.

  • Self-Validation: Periodic acid value (AV) titration of 0.1 mL aliquots provides a direct, quantifiable metric of 2-methylbutyric acid consumption, validating the esterification rate independent of GC-MS analysis.

• Workup & Purification : Terminate the reaction by filtering the mixture through a sintered glass funnel to recover the immobilized enzyme. The enzyme can be washed with cold hexane and stored for subsequent cycles. Subject the filtrate to short-path vacuum distillation to remove the excess 2-methylbutyric acid, yielding high-purity menthyl 2-methylbutyrate.

References

• Enzymatic production of a solvent-free menthyl butyrate via response surface methodology catalyzed by a novel thermostable lipase from Geobacillus zalihae , PMC,[Link]

• Enzymatic Synthesis of L-Menthyl Esters in Organic Solvent-Free System , ResearchGate,[Link]

• Importance of chirality to flavor compounds , ACS Symposium Series,[Link]

• Comparison of Chemical and Enzymatic Methods for the Transesterification of Waste Fish Oil Fatty Ethyl Esters with Different Alcohols , ACS Omega,[Link]

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. Enzymatic production of a solvent-free menthyl butyrate via response surface methodology catalyzed by a novel thermostable lipase from Geobacillus zalihae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate and Other Menthyl Esters in Peppermint (Mentha x piperita) Cultivars

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Subtle Complexity of Peppermint's Aromatic Profile

Peppermint (Mentha x piperita), a hybrid of watermint (Mentha aquatica) and spearmint (Mentha spicata), is renowned for its characteristic refreshing aroma and cooling sensation, primarily attributed to high concentrations of menthol and menthone. However, the nuanced and diverse aromatic profiles observed among different peppermint cultivars are significantly influenced by a complex interplay of minor volatile constituents. Among these, menthyl esters, including the titular compound 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate (also known as menthyl 2-methylbutyrate), play a crucial role in defining the unique sensory characteristics of the essential oil.

These esters contribute to the sweet, fruity, and herbaceous notes that differentiate a premium "candy-like" peppermint oil from a harsher, more camphoraceous one. For instance, menthyl acetate is known to impart a fruity, sweet note and enhance the cooling effect of menthol. The focus of this guide, 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate, and its isomers like menthyl isovalerate, are also recognized for their contribution to the overall flavor and fragrance profile.

The concentration of these esters can vary significantly depending on the peppermint cultivar, growing conditions, and harvesting time. This variability presents both a challenge and an opportunity for industries that rely on peppermint oil, such as pharmaceuticals, food and beverage, and cosmetics. A thorough understanding of the distribution of these minor but sensorially significant compounds is therefore essential for quality control and the development of products with specific aromatic profiles.

This guide provides a comparative overview of the presence of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate and other menthyl esters in different peppermint cultivars, supported by established analytical methodologies.

Methodology: A Validated Approach to Quantifying Menthyl Esters

The accurate quantification of 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate and other minor menthyl esters in peppermint essential oil necessitates a robust and validated analytical workflow. The following sections detail the recommended experimental protocols, from essential oil extraction to chromatographic analysis, with an emphasis on the scientific rationale behind each step.

Steam distillation is the industry-standard method for extracting essential oils from aromatic plants, including peppermint. This technique is favored as it effectively isolates volatile compounds without the use of organic solvents, thus yielding a pure essential oil suitable for a wide range of applications.

Protocol for Steam Distillation:

• Plant Material Preparation: Freshly harvested aerial parts (leaves and flowering tops) of the selected peppermint cultivars are used. To ensure comparability, it is recommended to harvest all cultivars at a similar developmental stage, ideally just before full flowering, as the essential oil composition can change throughout the plant's life cycle. The plant material should be coarsely chopped to increase the surface area for efficient steam penetration.

• Apparatus Setup: A Clevenger-type apparatus is assembled for steam distillation. The chopped plant material is placed in the distillation flask and fully covered with distilled water.

• Distillation Process: The water is heated to a gentle boil. The steam passes through the plant material, causing the volatile essential oils to vaporize. The mixture of steam and oil vapor travels to the condenser.

• Condensation and Separation: The condenser, cooled with circulating water, liquefies the vapor. The resulting hydrosol (a mixture of water and essential oil) is collected in the separator. Due to their immiscibility and lower density, the essential oil will form a distinct layer on top of the water.

• Oil Collection and Drying: The essential oil is carefully collected from the separator. To remove any residual water, the oil is dried over anhydrous sodium sulfate and then stored in airtight, amber glass vials at 4°C to prevent degradation.

Causality behind Experimental Choices: The choice of steam distillation is critical for preserving the chemical integrity of the essential oil. The relatively low temperature of the steam (around 100°C) prevents the degradation of thermolabile compounds, which can occur with other extraction methods. Using fresh plant material is often preferred to capture the full spectrum of volatile compounds, some of which may be lost during drying.

Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the separation, identification, and quantification of individual components within a complex mixture like peppermint essential oil.

Protocol for GC-MS Analysis:

• Sample Preparation: A 1% (v/v) solution of the extracted essential oil is prepared in a suitable solvent, such as hexane or a 1:1 mixture of anhydrous ethanol and n-hexane. An internal standard (e.g., n-alkane series) can be added for accurate quantification.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: An Agilent or similar GC system equipped with a mass selective detector.

  • Capillary Column: A polar capillary column, such as a DB-WAX or HP-INNOWax (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for the separation of polar compounds like esters.

  • Oven Temperature Program: A programmed temperature gradient is crucial for separating a wide range of volatile compounds. A typical program starts at a low temperature (e.g., 50°C) and gradually increases to a higher temperature (e.g., 230-250°C). A representative program could be: initial temperature of 60°C for 2 min, ramp at 3°C/min to 240°C, and hold for 5 min.

  • Injector and Detector Temperatures: The injector temperature is typically set to 250°C, and the MS transfer line to 280°C.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV, with a scan range of m/z 40-500.

• Component Identification and Quantification:

  • Identification: The individual components are identified by comparing their mass spectra with those in a standard library (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

  • Quantification: The relative percentage of each component is calculated from the peak area in the total ion chromatogram. For absolute quantification, calibration curves with certified reference standards are required.

Causality behind Experimental Choices: The use of a polar capillary column is essential for resolving the various esters present in peppermint oil, which may co-elute on a non-polar column. The programmed temperature gradient allows for the separation of compounds with a wide range of boiling points, from the highly volatile monoterpenes to the less volatile sesquiterpenes and esters.

Experimental Workflow Diagram

Safety & Regulatory Compliance

2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate proper disposal procedures

Comprehensive Safety and Disposal Guide: 2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate

For researchers, analytical chemists, and drug development professionals, the handling and disposal of specialized organic esters require rigorous logistical planning. 2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate (commonly known as Menthyl 2-methylbutyrate) is a highly lipophilic menthol derivative utilized in fragrance chemistry and pharmaceutical formulations.

Because menthol derivatives frequently act as transdermal penetration enhancers[1], and due to their persistent environmental bioaccumulation potential[2], standard drain disposal is strictly prohibited. This guide provides the authoritative, step-by-step operational workflows required to safely handle, segregate, and destroy this compound.

Mechanistic Hazard Profile & Physicochemical Data

To design a self-validating disposal protocol, laboratory personnel must first understand the physicochemical causality driving these requirements. Menthyl 2-methylbutyrate is a hydrophobic ester. Its high carbon-to-oxygen ratio makes it highly combustible, while its lipophilicity means it will partition into organic matter rather than dissolve in aqueous waste streams.

Table 1: Physicochemical Properties & Logistical Implications

Parameter	Value / Characteristic	Logistical & Safety Implication
Chemical Name	2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate	Standardized nomenclature required for hazardous waste manifesting.
CAS Registry Number	53004-93-6[3]	Critical identifier for regulatory compliance and SDS tracking.
Molecular Formula	C15H28O2	High carbon content yields a high calorific value, ideal for thermal destruction.
Solubility Profile	Highly Lipophilic / Hydrophobic	Prohibits aqueous drain disposal; necessitates organic solvent segregation.
Pharmacological Trait	Transdermal Penetration Enhancer[1]	Increases systemic absorption risks of co-contaminants; mandates strict PPE.

Operational Safety & Spill Response Protocols

When handling Menthyl 2-methylbutyrate, the primary operational risk is not acute toxicity from the compound itself, but rather its ability to carry other, more toxic co-solvents (such as dichloromethane or active pharmaceutical ingredients) through the dermal barrier[1].

Protocol A: Accidental Spill Containment

Causality: Because the compound is hydrophobic, introducing water to a spill will not dilute it; it will merely spread the ester over a larger surface area, exacerbating the contamination.

• Isolate the Area: Immediately halt operations and ensure local exhaust ventilation (fume hoods or snorkels) is operating at maximum capacity.

• Exclude Water: Do not use wet mops or aqueous neutralizers.

• Apply Inert Absorbent: Cover the spill with a non-combustible, inert absorbent material such as vermiculite, dry sand, or specialized lipophilic spill pads[4].

• Mechanical Collection: Using non-sparking tools, sweep the saturated absorbent into a heavy-duty, sealable hazardous waste drum.

• Surface Decontamination: Wipe the affected surface with a compatible organic solvent (e.g., isopropanol) to remove residual ester, and dispose of the wipes in the same solid waste drum.

Step-by-Step Disposal Workflows

Regulatory frameworks strictly mandate that Menthyl 2-methylbutyrate waste be collected and destroyed via high-temperature incineration[2]. The following self-validating workflow ensures compliance from the benchtop to final destruction.

Protocol B: Routine Waste Segregation

Causality: Mixing this compound with halogenated waste streams drastically increases the cost of disposal and risks the generation of dioxins during suboptimal incineration.

• Source Segregation: Collect all liquid waste containing CAS 53004-93-6[3] in chemically compatible containers (e.g., HDPE or amber glass).

• Stream Verification: Ensure the waste stream is strictly labeled as "Non-Halogenated Organic Waste - Combustible."

• Satellite Accumulation: Store the waste in a designated, spark-free satellite accumulation area. Ensure secondary containment is in place to capture potential leaks.

Protocol C: Final Thermal Destruction (Incineration)

Causality: Standard wastewater treatment plants (WWTP) cannot effectively degrade robust cyclic hydrocarbons, leading to environmental discharge. Chemical incineration is the only validated destruction method[4].

• Manifesting: Transfer the segregated waste to a licensed hazardous waste management contractor. The manifest must explicitly list the chemical name and CAS number (53004-93-6).

• Incineration Specifications: The contractor must process the material in a chemical incinerator equipped with an afterburner and a scrubber system [4].

  • The Afterburner: Ensures complete thermal oxidation of the robust cyclohexane ring, preventing the emission of unburned volatile organic compounds (VOCs).

  • The Scrubber: Neutralizes any trace acidic byproducts generated during the combustion process.

• Packaging Disposal: Empty containers, contaminated gloves, and spill consumables must not be thrown in municipal trash. They must be packed as solid hazardous waste and subjected to the same incineration protocol as the neat chemical[4].

Waste Management Pathway Visualization

The following diagram maps the logical flow of Menthyl 2-methylbutyrate from waste generation to final thermal destruction, highlighting the critical segregation steps.

Workflow for the segregation, containment, and thermal destruction of Menthyl 2-methylbutyrate waste.

References

• NextSDS. "2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate — Chemical Substance Information." Available at: 3

• ResearchGate. "Menthol and Its Derivatives: Exploring the Medical Application Potential." Available at:1

• TCI Chemicals. "SAFETY DATA SHEET: Menthyl Ester." Available at: 4

• Government of Canada. "Canada Gazette, Part I: Handling and Disposal of the Substance." Available at: 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. gazette.gc.ca [gazette.gc.ca]
• 3. nextsds.com [nextsds.com]
• 4. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Operational Safety and PPE Guide for 2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate

Welcome to this technical safety briefing. As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of risk mitigation grounded in molecular causality. When handling 2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate (CAS: 53004-93-6)—commonly referred to as menthyl 2-methylbutyrate—we are dealing with a lipophilic ester widely used as a flavoring agent, excipient, and synthetic intermediate in drug development [1].

While toxicological evaluations by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) classify this compound as a Class I substance with no structural alerts for genotoxicity [1], handling the pure, concentrated liquid in a laboratory setting demands rigorous procedural discipline. This guide provides a self-validating, step-by-step operational and disposal plan to ensure absolute safety and compliance.

Physicochemical Profile & Hazard Causality

To select the correct Personal Protective Equipment (PPE), we must first understand the molecule's physical behavior. Menthyl 2-methylbutyrate is a bulky, lipophilic ester.

The Causality of Protection: Because of its high lipophilicity, the concentrated liquid can readily partition into and permeate standard latex gloves. If dermal exposure occurs, native esterases in the skin can hydrolyze the ester bond, releasing 2-methylbutyric acid—a compound known for its pungent odor and potential to cause localized dermal and ocular irritation. Therefore, our protective strategy relies on chemical-resistant synthetic barriers and adequate ventilation to prevent both direct contact and inhalation of any volatile hydrolytic byproducts.

Quantitative Data & Hazard Summary

Property / Parameter	Value / Description	Operational Implication
Chemical Name	2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate	Ensure exact match on inventory logs
CAS Number	53004-93-6	Use for precise SDS tracking [2]
Molecular Formula	C15H28O2	High carbon count dictates lipophilic behavior
Molecular Weight	240.38 g/mol	Low volatility at room temp; aerosolizes if agitated
Physical State	Liquid	High spill risk; requires secondary containment
Toxicity Profile	Cramer Class I (Low)	Safe at trace levels; pure form requires barrier PPE [1]

Mandatory Personal Protective Equipment (PPE) Matrix

Based on the physicochemical profile, the following PPE is strictly required for handling the pure concentrate:

• Primary Dermal Barrier (Gloves): 100% Nitrile or Neoprene gloves (minimum 4 mil thickness). Do not use latex.

• Ocular Protection: ANSI Z87.1-certified chemical splash goggles. Standard safety glasses are insufficient due to the liquid splash risk.

• Body Protection: Standard laboratory coat (cotton/polyester blend is acceptable as the flash point is elevated) fully buttoned, paired with full-length trousers and closed-toe, non-porous shoes.

• Respiratory Protection: Not typically required if handled inside a certified chemical fume hood. If ventilation is compromised, an N95 or half-mask respirator with organic vapor cartridges (e.g., OV/P100) must be deployed.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. The following steps ensure that safety checks are built directly into the workflow.

Operational workflow for handling menthyl 2-methylbutyrate, including spill response routing.

Step-by-Step Handling Methodology

• Pre-Operational Validation: Before opening the reagent bottle, verify that the fume hood sash is at the correct operational height and the airflow monitor indicates >100 feet per minute (fpm). Visually inspect your nitrile gloves for micro-tears.

• Secondary Containment: Place the reagent bottle inside a secondary containment tray within the fume hood. This isolates the liquid in the event of a primary vessel failure.

• Dispensing: Use positive displacement pipettes or chemically resistant glass syringes. Causality: The lipophilic and slightly viscous nature of the ester can cause volumetric inaccuracies and dripping if standard air-displacement pipettes are used.

• In-Process Integrity Check (Self-Validation): Every 30 minutes of continuous handling, pause to inspect your gloves. Look for signs of swelling, wrinkling, or discoloration—indicators of chemical permeation. If observed, immediately doff the gloves, wash hands, and don a fresh pair to ensure the primary barrier remains uncompromised.

• Post-Handling: Seal the primary container tightly. Wipe down the exterior of the bottle with a dry Kimwipe before returning it to the flammable/organic storage cabinet.

Spill Response & Disposal Plan

In the event of an accidental release, swift and methodical action prevents environmental contamination and personnel exposure [3].

Spill Containment Protocol:

• Isolate: Alert personnel in the immediate vicinity. Lower the fume hood sash to maximize exhaust velocity over the spill area.

• Absorb: Do not use water, as the ester is insoluble and will spread. Deploy universal chemical absorbent pads or inert granular absorbents (e.g., vermiculite or diatomaceous earth) starting from the perimeter of the spill and working inward.

• Decontaminate: Once the liquid is absorbed, wash the surface with a mild alkaline detergent solution. Causality: The alkaline detergent will saponify any residual ester and neutralize trace 2-methylbutyric acid, rendering the surface chemically safe. Follow with a distilled water wipe.

• Dispose: Collect all saturated absorbents and contaminated PPE into a clearly labeled, sealable hazardous waste container.

Standard Disposal Plan: Under no circumstances should 2-(Isopropyl)-5-methylcyclohexyl 2-methylbutyrate be disposed of down the sink. All liquid waste, washings, and contaminated consumables must be routed to the Non-Halogenated Organic Waste stream. Ensure the waste carboy is kept closed unless actively receiving waste, and coordinate with your facility's Environmental Health and Safety (EHS) department for final incineration.

References

• Title: The JFFMA assessment of flavoring substances structurally related to menthol and uniquely used in Japan. Source: Food and Chemical Toxicology (PubMed / NIH) URL: [Link]

• Title: 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate — Chemical Substance Information. Source: NextSDS Database URL: [Link]

• Title: Rapid Screening of Substances identified from Phase Two of the Domestic Substances List Inventory Update. Source: Government of Canada Chemical Substances Registry URL: [Link]